H-DL-Ala-DL-Leu-Gly-OH

• CAS: 82267-71-8

Core Science & Biosynthesis

Comprehensive Technical Guide: Chemical Properties and Applications of H-DL-Ala-DL-Leu-Gly-OH

Executive Summary

H-DL-Ala-DL-Leu-Gly-OH (CAS: 82267-71-8) is a synthetic, linear tripeptide consisting of a racemic mixture of Alanine and Leucine, terminating in an achiral Glycine residue. In the fields of peptidomimetics, analytical chemistry, and drug development, this molecule serves as a critical structural probe. Its racemic nature makes it highly valuable for screening the stereochemical stringency of enzymatic degradation pathways and peptide transporters, while its specific sequence is a well-documented precursor for the thermal generation of bioactive cyclodipeptides (CDPs)[1].

This whitepaper provides an in-depth analysis of the physicochemical properties, thermal reactivity, biological transport mechanisms, and validated experimental protocols associated with H-DL-Ala-DL-Leu-Gly-OH.

Physicochemical Profile and Structural Dynamics

The incorporation of DL-amino acids (racemic mixtures of D- and L-enantiomers) at the first two positions of the sequence generates a mixture of four distinct diastereomers: L-Ala-L-Leu-Gly, L-Ala-D-Leu-Gly, D-Ala-L-Leu-Gly, and D-Ala-D-Leu-Gly. This stereochemical diversity drastically expands the conformational space of the peptide, making it an excellent standard for evaluating the resolving power of chiral chromatography columns and testing the stereospecificity of biological receptors.

Data Presentation: Quantitative Properties

The fundamental chemical properties of the tripeptide are summarized in Table 1 below.

Table 1: Physicochemical and Structural Properties of H-DL-Ala-DL-Leu-Gly-OH

Property	Value
CAS Number	82267-71-8
Molecular Formula	C11H21N3O4
Molecular Weight	259.30 g/mol
Sequence	Ala-Leu-Gly
Stereochemistry	Diastereomeric mixture (DL-Ala, DL-Leu)
N-Terminus	Free Amine (H-)
C-Terminus	Free Carboxylic Acid (-OH)
Purity Standard	Typically ≥95% (HPLC)

Chemical Reactivity: Thermal Cyclodehydration

A defining chemical property of the Ala-Leu-Gly tripeptide is its susceptibility to thermal degradation via cyclodehydration. Cyclodipeptides (CDPs), or 2,5-diketopiperazines, are highly stable cyclic molecules known for their diverse pharmacological activities, including antimicrobial and flavor-enhancing properties[1].

Research by Rizzi demonstrated that subjecting the linear tripeptide Ala-Leu-Gly to heat (e.g., 120°C) in aqueous or acidic conditions triggers a specific intramolecular rearrangement[2]. The mechanism is driven by the nucleophilic attack of the N-terminal amino group (Alanine) on the carbonyl carbon of the internal peptide bond (between Leucine and Glycine). This reaction results in the formation of cyclo(Ala-Leu) and the subsequent cleavage and release of the C-terminal Glycine as a free amino acid[2].

Mechanism of thermal cyclodehydration of Ala-Leu-Gly into Cyclo(Ala-Leu) and free Glycine.

Biological Transport and Enzymatic Interactions

Peptide Transporter Kinetics (DtpT)

Short peptides are primary substrates for proton-dependent peptide transporters in various organisms. In Listeria monocytogenes, the di- and tripeptide transporter DtpT is responsible for the cellular uptake of essential branched-chain amino acids. Experimental growth assays have shown that the addition of the tripeptide Ala-Leu-Gly can successfully rescue the growth of L. monocytogenes ΔdtpT mutants in leucine-deficient media[3]. The causality here is two-fold: first, the tripeptide is actively internalized by the transporter; second, it is hydrolyzed by intracellular aminopeptidases to release free leucine, which is essential for bacterial survival[3].

ACE-Inhibitory Potential

Peptides containing the Ala-Leu-Gly motif are frequently investigated for their cardiovascular benefits, specifically as Angiotensin I-converting enzyme (ACE) inhibitors. The hydrophobic N-terminal residues (Ala, Leu) combined with specific C-terminal extensions allow these peptides to form strong hydrogen bonds with critical active site residues (such as His353 and His513) of the ACE enzyme, effectively blocking its hypertensive activity[4].

Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the synthesis and thermal assaying of H-DL-Ala-DL-Leu-Gly-OH.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS)

This protocol utilizes standard Fmoc-SPPS methodology. Fmoc is chosen over Boc to allow for mild basic deprotection, avoiding repetitive exposure to harsh acids.

Step 1: Resin Preparation

• Weigh 1.0 g of Fmoc-Gly-Wang resin (loading ~0.6 mmol/g) into a fritted reaction vessel.

• Swell the resin in Dichloromethane (DCM) for 30 minutes, then wash with N,N-Dimethylformamide (DMF) three times.

Step 2: Fmoc Deprotection

• Treat the resin with 20% Piperidine in DMF for 15 minutes to remove the Fmoc protecting group.

• Wash the resin thoroughly with DMF (5 times) to remove residual piperidine.

Step 3: Amino Acid Coupling (Self-Validating)

• Dissolve 3.0 equivalents of Fmoc-DL-Leu-OH and 3.0 equivalents of HBTU in DMF. Add 6.0 equivalents of N,N-Diisopropylethylamine (DIPEA) to activate the amino acid.

• Add the mixture to the resin and agitate for 60 minutes.

• Validation (Kaiser Test): Take a few resin beads and apply ninhydrin reagent. A yellow/colorless result indicates complete coupling (no free primary amines). A blue result indicates incomplete coupling, requiring a repeat of Step 3.

• Repeat Steps 2 and 3 using Fmoc-DL-Ala-OH for the final residue.

Step 4: N-Terminal Deprotection & Cleavage

• Perform a final Fmoc deprotection (20% Piperidine in DMF) to leave a free N-terminus (H-).

• Cleave the peptide from the resin using a cocktail of 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% Water for 2 hours. Causality: While this peptide lacks reactive side chains (like Cys or Trp), TIS is still included as a precaution to scavenge any stray carbocations generated from the Wang resin linker.

• Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

Step-by-step Solid-Phase Peptide Synthesis (SPPS) workflow for H-DL-Ala-DL-Leu-Gly-OH.

Protocol 2: Thermal Cyclization Assay

To study the cyclodehydration of the tripeptide into cyclo(Ala-Leu):

• Preparation: Dissolve 1 mg/mL of purified H-DL-Ala-DL-Leu-Gly-OH in a 0.1 M phosphate buffer (pH adjusted to 4.8 to accelerate cyclization).

• Thermal Activation: Seal the solution in a pressure-resistant glass vial and heat in an oil bath at 120°C for 30 to 60 minutes.

• Quenching & Analysis: Rapidly cool the vial in an ice bath to quench the reaction. Analyze the reaction mixture via LC-MS. The successful formation of the CDP is validated by the disappearance of the m/z 260.3 peak (intact tripeptide) and the emergence of an m/z 185.2 peak corresponding to cyclo(Ala-Leu), alongside free glycine.

References

• Amino Acids and Derivatives - Crysdot LLC. (Catalog and physicochemical properties of CAS 82267-71-8). Crysdot.

• Identification of Collagen-Derived Hydroxyproline (Hyp)-Containing Cyclic Dipeptides with High Oral Bioavailability. Journal of Agricultural and Food Chemistry - ACS Publications. 2

• Identification and Characterization of Di- and Tripeptide Transporter DtpT of Listeria monocytogenes EGD-e. PubMed Central (PMC) - NIH. 3

• Cyclodipeptides (CDPs), the enzymatic synthesis, and the potential functional properties to exhibit broad varieties of pharmacological properties—A comprehensive review. ITJFS. 1

• Identification, structure-activity relationship and in silico molecular docking analyses of five novel angiotensin I-converting enzyme (ACE)-inhibitory peptides. PLOS ONE. 4

Sources

• 1. itjfs.com [itjfs.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Identification and Characterization of Di- and Tripeptide Transporter DtpT of Listeria monocytogenes EGD-e - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification, structure-activity relationship and in silico molecular docking analyses of five novel angiotensin I-converting enzyme (ACE)-inhibitory peptides from stone fish (Actinopyga lecanora) hydrolysates | PLOS One [journals.plos.org]

An In-depth Technical Guide to the Solubility of H-DL-Ala-DL-Leu-Gly-OH

This guide provides a comprehensive technical overview of the solubility characteristics of the tripeptide H-DL-Ala-DL-Leu-Gly-OH. Designed for researchers, scientists, and professionals in drug development, this document delves into the physicochemical properties of the peptide, theoretical and practical principles of its solubility, and detailed experimental protocols for solubility determination.

Introduction: The Significance of Peptide Solubility

H-DL-Ala-DL-Leu-Gly-OH is a tripeptide composed of alanine, leucine, and glycine residues. The "DL" designation indicates that the alanine and leucine residues are a racemic mixture of both D and L stereoisomers. Understanding the solubility of such peptides is a critical factor in a multitude of scientific applications, from ensuring accurate concentrations in biological assays to developing stable and effective pharmaceutical formulations.[1][2] Incomplete solubilization can lead to significant experimental errors and misinterpretation of results.[2] This guide serves as a foundational resource for predicting, determining, and optimizing the solubility of this and similar short-chain peptides.

Physicochemical Properties and Solubility Prediction

The solubility of a peptide is fundamentally dictated by its amino acid composition and sequence.[3][4][5] Key properties of H-DL-Ala-DL-Leu-Gly-OH are outlined below.

Property	Value	Significance for Solubility
Molecular Formula	C₁₁H₂₁N₃O₄	Provides the basis for calculating molecular weight.
Molecular Weight	259.30 g/mol [6]	Essential for preparing solutions of specific molar concentrations.
Amino Acid Composition	Alanine (Ala), Leucine (Leu), Glycine (Gly)	Contains two hydrophobic residues (Ala, Leu) and one neutral residue (Gly).[7]
Net Charge at pH 7	0 (Neutral)	At neutral pH, the N-terminal amino group (+1) and the C-terminal carboxyl group (-1) balance each other, resulting in a zwitterion with no net charge.[8][9]

Predicting Solubility Based on Structure

Several general principles allow for a qualitative prediction of a peptide's solubility:

• Peptide Length: Peptides shorter than five or six residues are often soluble in aqueous solutions, unless the sequence is composed entirely of hydrophobic amino acids.[2][3][7] As H-DL-Ala-DL-Leu-Gly-OH is a tripeptide, it is expected to have some degree of aqueous solubility.

• Hydrophobicity: The presence of leucine and alanine, both hydrophobic amino acids, will decrease the peptide's affinity for water.[2][4] Peptides with 50% or more hydrophobic residues may be only partially soluble or insoluble in aqueous solutions.[3][7]

• Net Charge: The peptide has a net charge of zero at neutral pH. Neutral peptides can be challenging to dissolve in water and often require the addition of organic solvents.[9][10]

Based on these principles, H-DL-Ala-DL-Leu-Gly-OH is predicted to have limited solubility in neutral aqueous solutions but may be solubilized in organic solvents or aqueous solutions with adjusted pH.

Experimental Determination of Solubility

While theoretical predictions are useful, empirical determination is essential for accurate quantification. The "gold standard" for determining equilibrium solubility is the saturation shake-flask method.[11][12][13]

Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of a peptide like H-DL-Ala-DL-Leu-Gly-OH.

Caption: Experimental workflow for the shake-flask solubility determination method.

Detailed Protocol: Saturation Shake-Flask Method

This protocol describes a standardized procedure for quantifying the solubility of H-DL-Ala-DL-Leu-Gly-OH.

Materials:

• H-DL-Ala-DL-Leu-Gly-OH powder

• Selected solvents (e.g., Deionized Water, PBS pH 7.4, DMSO, Ethanol)

• Vials with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) or a UV-Vis Spectrophotometer.

Procedure:

• Preparation: Add an excess amount of H-DL-Ala-DL-Leu-Gly-OH to a vial (e.g., 5-10 mg). The exact amount is not critical, but there must be undissolved solid remaining at the end of the experiment.[12]

• Solvent Addition: Add a precise volume of the chosen solvent (e.g., 1.0 mL) to the vial.

• Equilibration: Tightly cap the vial and place it on an orbital shaker. Agitate the suspension at a constant temperature (e.g., 25°C) for a sufficient period to reach equilibrium, typically 24 to 48 hours.[13][14]

• Phase Separation: After equilibration, visually confirm that excess solid is still present.[13] Centrifuge the vial at high speed (e.g., 10,000 x g for 10 minutes) to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant. For rigorous analysis, filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulates.

• Quantification:

  • Using HPLC (Preferred): Prepare a standard curve of the peptide with known concentrations. Dilute the collected supernatant into the appropriate concentration range and analyze by HPLC. Determine the concentration from the standard curve.

  • Using UV-Vis: If the peptide has a chromophore or if a colorimetric assay is used, determine the absorbance of the supernatant and calculate the concentration using a standard curve.

• Reporting: Express the solubility in appropriate units, such as mg/mL or molarity, and report the temperature at which the measurement was made.[15]

Solubility Profile of H-DL-Ala-DL-Leu-Gly-OH

While specific, quantitative public data for H-DL-Ala-DL-Leu-Gly-OH is scarce, a qualitative and semi-quantitative profile can be constructed based on the principles of peptide chemistry.[3][7]

Solvent System	Predicted Solubility	Rationale & Expert Insights
Water (Deionized)	Low to Moderate	As a short peptide, some aqueous solubility is expected.[3][7] However, its neutral charge and hydrophobic residues (Ala, Leu) will limit its solubility. Sonication or gentle warming (<40°C) may aid dissolution.[2][3]
Phosphate-Buffered Saline (PBS, pH 7.4)	Low to Moderate	Similar to water. The ionic strength of the buffer is unlikely to significantly increase the solubility of this neutral peptide.
Acidic Buffer (e.g., 10% Acetic Acid)	Moderate to High	In an acidic solution (pH < pKa of C-terminus, ~pH 3-4), the carboxyl group becomes protonated (-COOH), giving the peptide a net positive charge (-NH₃⁺). This charge increases its polarity and affinity for aqueous solvents.[2][9]
Basic Buffer (e.g., 0.1M NH₄HCO₃)	Moderate to High	In a basic solution (pH > pKa of N-terminus, ~pH 8-9), the amino group is deprotonated (-NH₂), giving the peptide a net negative charge (-COO⁻). This also enhances aqueous solubility.[9][10]
Polar Aprotic Solvents (DMSO, DMF)	High	These organic solvents are excellent for dissolving peptides, especially those that are neutral or hydrophobic.[3][5] It is recommended to first dissolve the peptide in a minimal amount of DMSO and then slowly add the aqueous buffer dropwise to the desired concentration.[7]
Alcohols (Ethanol, Methanol)	Moderate	These solvents can disrupt hydrophobic interactions and may be effective for dissolving this peptide.[5]

Factors Influencing Solubility & Troubleshooting

Several factors can be manipulated to optimize the dissolution of H-DL-Ala-DL-Leu-Gly-OH.

• pH Adjustment: As detailed in the table above, moving the pH away from the peptide's isoelectric point (pI) is the most effective strategy for increasing aqueous solubility.[1] For this peptide, using either a dilute acid (like acetic acid) or a dilute base (like ammonium hydroxide) should be effective.[8][9]

• Use of Organic Co-solvents: For highly resistant peptides, dissolving first in a small volume of Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) before diluting with an aqueous buffer is a standard and effective technique.[3]

• Physical Methods: Sonication can help break apart solid aggregates and accelerate the dissolution process.[2] Gentle warming can also increase solubility, but temperatures should be kept below 40°C to avoid potential peptide degradation.[3]

• Chaotropic Agents: In cases of extreme aggregation or gelling (less likely for a tripeptide), chaotropic agents like urea or guanidine hydrochloride can be used to disrupt intermolecular hydrogen bonds.

Conclusion

The tripeptide H-DL-Ala-DL-Leu-Gly-OH presents a moderate solubility challenge due to its combination of hydrophobic residues and neutral net charge at physiological pH. While it is expected to have limited solubility in pure water, its dissolution can be significantly enhanced by adjusting the pH of the aqueous solution or by employing polar aprotic organic solvents such as DMSO. For quantitative applications, it is imperative to move beyond theoretical predictions and perform empirical solubility testing using a robust methodology like the saturation shake-flask method. The protocols and principles outlined in this guide provide a comprehensive framework for researchers to successfully solubilize and utilize this peptide in their experimental workflows.

References

• Sarrut, M., et al. (2020). Sequence-based prediction of the intrinsic solubility of peptides containing non-natural amino acids. Communications Biology. Retrieved from [Link]

• Aapptec. (n.d.). Peptide Solubility Prediction: Visualizing Hydrophobicity vs. Charge. Retrieved from [Link]

• LifeTein. (n.d.). How to predict peptide solubility?. Retrieved from [Link]

• Scribd. (n.d.). Solubility Determination Methods in USP. Retrieved from [Link]

• ACS Publications. (2024). Predicting the Solubility of Amino Acids and Peptides with the SAFT-γ Mie Approach. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Dissolution Technologies. (2013). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

• JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from [Link]

• USP-NF. (2016). <1236> Solubility Measurements. Retrieved from [Link]

• Bio Basic. (n.d.). Peptide Solubility | Peptide Synthesis. Retrieved from [Link]

• GenScript. (n.d.). Guidelines for Dissolving Peptides. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• ResearchGate. (n.d.). Structure-dependent solubility of the tripeptides. Retrieved from [Link]

• PubMed. (1985). Prediction and Improvement of Protected Peptide Solubility in Organic Solvents. Retrieved from [Link]

• MilliporeSigma. (n.d.). Solubility Guidelines for Peptides. Retrieved from [Link]

• PubChem. (n.d.). dl-Alanyl-l-leucine. Retrieved from [Link]

• PubChem. (n.d.). Ala-Gly-Leu. Retrieved from [Link]

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. jpt.com [jpt.com]
• 3. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 4. pubs.acs.org [pubs.acs.org]
• 5. bachem.com [bachem.com]
• 6. Ala-Gly-Leu | C11H21N3O4 | CID 71422467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. lifetein.com [lifetein.com]
• 8. biobasic.com [biobasic.com]
• 9. genscript.com [genscript.com]
• 10. Solubility Guidelines for Peptides [sigmaaldrich.com]
• 11. scribd.com [scribd.com]
• 12. dissolutiontech.com [dissolutiontech.com]
• 13. lup.lub.lu.se [lup.lub.lu.se]
• 14. usp.org [usp.org]
• 15. uspnf.com [uspnf.com]

H-DL-Ala-DL-Leu-Gly-OH molecular weight and formula

An In-Depth Technical Guide to the Synthesis and Characterization of H-DL-Ala-DL-Leu-Gly-OH

Introduction

Small peptides, composed of a limited number of amino acid residues, are of significant interest in biochemical and pharmaceutical research.[1] They serve not only as fundamental building blocks for larger proteins but also as potential disease biomarkers and therapeutic agents.[1][2] This technical guide provides a comprehensive overview of the tripeptide H-DL-Ala-DL-Leu-Gly-OH, focusing on its core chemical properties and providing detailed, field-proven methodologies for its synthesis, purification, and characterization.

The subject of this guide is the tripeptide composed of DL-Alanine, DL-Leucine, and Glycine. The "DL" designation for Alanine and Leucine is a critical parameter, indicating that racemic mixtures of these amino acids are utilized in the synthesis. This results in a final product that is a mixture of diastereomers, a factor with significant implications for both analytical characterization and biological activity assessment. This guide is intended for researchers, scientists, and drug development professionals who require a practical, in-depth understanding of handling such peptides.

Part 1: Core Physicochemical Properties

The fundamental properties of H-DL-Ala-DL-Leu-Gly-OH are derived from its constituent amino acids. As this specific stereoisomeric mixture is not commonly cataloged, its molecular formula and weight are identical to its isomers, such as H-Gly-Ala-Leu-OH.[3] These properties are summarized below.

Property	Value	Source / Method
IUPAC Name	2-((2-((2-amino-1-oxopropan-2-yl)amino)-4-methyl-1-oxopentan-2-yl)amino)acetic acid	IUPAC Nomenclature
Synonyms	DL-Alanyl-DL-Leucyl-Glycine	N/A
Molecular Formula	C₁₁H₂₁N₃O₄	Calculated
Average Molecular Weight	259.30 g/mol	Calculated
Exact Mass	259.1532 Da	Calculated
Topological Polar Surface Area	122 Ų	Computed[3]
XLogP3-AA	-2.9	Computed[3]

Note: Properties are calculated based on the elemental composition and standard atomic weights. Computed values are based on isomeric structures.

Part 2: Synthesis via Fmoc-Based Solid-Phase Peptide Synthesis (SPPS)

The cornerstone of modern peptide synthesis is the Solid-Phase Peptide Synthesis (SPPS) methodology, which allows for the efficient construction of peptide chains on an insoluble resin support.[4] The Fmoc (9-fluorenylmethyloxycarbonyl) strategy is employed here due to its use of mild basic conditions for N-terminal deprotection, preserving acid-labile functionalities.[4]

Causality Behind Experimental Choices

• Resin Selection: A pre-loaded Fmoc-Gly-Wang resin is chosen as the starting point. Wang resin is ideal for producing peptides with a C-terminal carboxylic acid upon cleavage with trifluoroacetic acid (TFA).[5]

• Protecting Group Strategy: The Fmoc group is used for temporary α-amine protection because its removal with a mild base (piperidine) is orthogonal to the TFA-based cleavage from the resin and removal of side-chain protecting groups.

• Coupling Reagents: A combination of a uronium-based coupling agent like HBTU and a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) is used to activate the carboxylic acid of the incoming amino acid, facilitating rapid and efficient amide bond formation while minimizing racemization.[5]

Critical Consideration: Stereochemistry

The use of Fmoc-DL -Ala-OH and Fmoc-DL -Leu-OH is a deliberate choice that will result in a population of four distinct diastereomers. This approach is often used in initial screening libraries to explore a wider stereochemical space. It is crucial to recognize that subsequent purification may partially or completely separate these isomers and that biological activity could be attributable to one specific stereoisomer.

Experimental Workflow for SPPS

Caption: Workflow for H-DL-Ala-DL-Leu-Gly-OH Solid-Phase Peptide Synthesis.

Detailed Protocol: SPPS

This protocol is based on a 0.1 mmol synthesis scale.

• Resin Preparation:

  • Place 200 mg of Fmoc-Gly-Wang resin (loading capacity: 0.5 mmol/g) into a fritted reaction vessel.

  • Add 5 mL of dimethylformamide (DMF) and agitate gently for 30 minutes to swell the resin.

  • Drain the DMF.

• First Deprotection (Fmoc removal from Glycine):

  • Add 5 mL of 20% (v/v) piperidine in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Repeat this step one more time.

  • Wash the resin thoroughly with DMF (3 x 5 mL) and Dichloromethane (DCM) (3 x 5 mL) to ensure complete removal of piperidine.

• First Coupling (Fmoc-DL-Leu-OH):

  • In a separate vial, dissolve Fmoc-DL-Leu-OH (4 eq, 0.4 mmol, 141.4 mg), HBTU (3.9 eq, 0.39 mmol, 147.9 mg) in 3 mL of DMF.

  • Add DIPEA (8 eq, 0.8 mmol, 140 µL) to the activation solution and mix for 1 minute.

  • Add the activation solution to the deprotected resin.

  • Agitate at room temperature for 1-2 hours.

  • To ensure the reaction is complete (self-validation), perform a Kaiser test. A negative result (yellow beads) confirms successful coupling.[4]

  • Drain the reaction solution and wash the resin with DMF (3 x 5 mL) and DCM (3 x 5 mL).

• Second Deprotection and Coupling Cycle (Fmoc-DL-Ala-OH):

  • Repeat the deprotection steps as described in step 2 to remove the Fmoc group from the newly added Leucine.

  • Repeat the coupling steps as described in step 3, this time using Fmoc-DL-Ala-OH (4 eq, 0.4 mmol, 124.5 mg).

  • Perform a Kaiser test for validation and wash the resin as before.

• Final Deprotection:

  • Perform one last Fmoc deprotection cycle as described in step 2 to expose the N-terminal amine of Alanine.

  • Wash the resin thoroughly with DMF (3 x 5 mL), DCM (3 x 5 mL), and finally Methanol (2 x 5 mL).

  • Dry the resin under a high vacuum for at least 1 hour.

• Cleavage and Deprotection:

  • Prepare a cleavage cocktail of 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5% water.[5]

  • Add 5 mL of the cleavage cocktail to the dried resin and agitate at room temperature for 2 hours.

  • Filter the solution to separate the resin beads, collecting the filtrate which contains the peptide.

  • Precipitate the crude peptide by adding the filtrate to 40 mL of cold diethyl ether.

  • Centrifuge the mixture to pellet the peptide, decant the ether, and wash the pellet with cold ether once more.

  • Allow the crude peptide pellet to air dry.

Part 3: Purification and Characterization

Purification of the crude peptide is essential to remove scavengers, truncated sequences, and other impurities. Subsequent characterization confirms the identity and purity of the final product.

Protocol 3.1: Purification by Preparative RP-HPLC

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) separates molecules based on their hydrophobicity.

• Sample Preparation: Dissolve the crude peptide in a minimal volume of a mixture of Buffer A and Buffer B (see below).

• Column: Use a preparative C18 stationary phase column.

• Mobile Phases:

  • Buffer A: 0.1% TFA in water.

  • Buffer B: 0.1% TFA in acetonitrile.

• Gradient: Run a linear gradient from 5% to 65% Buffer B over 30-40 minutes.

• Detection: Monitor the peptide elution at a wavelength of 214 nm.

• Fraction Collection: Collect fractions corresponding to the major peak(s). Note that the presence of diastereomers may result in a broadened peak or multiple closely eluting peaks.

• Lyophilization: Pool the pure fractions, freeze, and lyophilize to obtain the final peptide as a white, fluffy powder.

Protocol 3.2: Characterization by Mass Spectrometry (ESI-MS)

Electrospray Ionization Mass Spectrometry (ESI-MS) is used to confirm that the synthesized peptide has the correct molecular weight.

• Technique: Electrospray Ionization Mass Spectrometry (ESI-MS).

• Sample Preparation: Dissolve a small amount of the purified peptide in 50% acetonitrile in water with 0.1% formic acid.[3]

• Analysis: Infuse the sample into the ESI-MS and acquire the mass spectrum in positive ion mode.

• Expected Result: A major peak corresponding to the protonated molecule [M+H]⁺.

  • Calculated m/z: 259.1532 (exact mass) + 1.0078 (proton) = 260.1610 .

Protocol 3.3: Purity Assessment by Analytical RP-HPLC

This step validates the purity of the final lyophilized product.

• Technique: Analytical Reverse-Phase HPLC.

• Methodology: A small amount of the final product is injected onto an analytical C18 column and run on a fast gradient (e.g., 5-95% Buffer B over 15 minutes).

• Expected Result: A single major peak, indicating high purity. The area of this peak relative to the total area of all peaks determines the final purity percentage.

Part 4: Potential Applications and Research Context

Tripeptides like H-DL-Ala-DL-Leu-Gly-OH are valuable tools in various scientific domains.

• Biochemical Research: As a well-defined small peptide, it can be used as a substrate in studies of peptidases and other enzyme activity, or in the investigation of peptide transport mechanisms.[2]

• Drug Development: Peptides serve as building blocks for more complex peptide-based drugs.[6] A library of diastereomers, such as the one produced here, can be used in high-throughput screening to identify stereoisomers with specific biological activities, for instance, as enzyme inhibitors or receptor modulators.[4]

• Metabolomics: The identification and quantification of small peptides in biological fluids is an emerging area for biomarker discovery.[1][7] Synthesized standards like H-DL-Ala-DL-Leu-Gly-OH are essential for developing and validating analytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for these studies.[1][7]

The inclusion of DL-amino acids makes this peptide particularly interesting for stability studies, as peptides containing D-amino acids are often more resistant to enzymatic degradation compared to their natural L-counterparts.

Conclusion

This technical guide has provided a comprehensive framework for the synthesis, purification, and characterization of the tripeptide H-DL-Ala-DL-Leu-Gly-OH. By employing standard Fmoc-based solid-phase synthesis, followed by RP-HPLC purification and validation by mass spectrometry, researchers can reliably produce this peptide for a variety of applications. The critical consideration of the resulting diastereomeric mixture has been highlighted, emphasizing the need for careful analytical interpretation and its potential as a tool for broader screening applications in drug discovery and biochemical research.

References

• PEP Search in MyCompoundID: Detection and Identification of Dipeptides and Tripeptides Using Dimethyl Labeling and Hydrophilic Interaction Liquid Chromatography Tandem Mass Spectrometry. Analytical Chemistry - ACS Publications.
• Preparation and characterization of tripeptide chiral stationary phases with varying amino acid sequences and terminal groups. Analytical Methods (RSC Publishing).
• An In-depth Technical Guide to the Chemical Properties of H-Gly-Ala-Leu-OH. Benchchem.
• DL-Ala-Gly-OH. Chem-Impex.
• Application Note: Solid-Phase Synthesis of H-Gly-Ala-Leu-OH. Benchchem.
• Annotation of Dipeptides and Tripeptides Derivatized via Dansylation Based on Liquid Chromatography-Mass Spectrometry and Iterative Quantitative Structure Retention Relationship. PubMed.
• A Technical Guide to Tripeptides with Similar Sequences: Synthesis, Bioactivity, and Therapeutic Potential. Benchchem.
• Tripeptide analysis of protein structures. PubMed.
• DL-Alanine: A bio-based monomer for multi-field applications. AHB Global.

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• 2. chemimpex.com [chemimpex.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. DL-Alanine: A bio-based monomer for multi-field applications [ahb-global.com]
• 7. Annotation of Dipeptides and Tripeptides Derivatized via Dansylation Based on Liquid Chromatography-Mass Spectrometry and Iterative Quantitative Structure Retention Relationship - PubMed [pubmed.ncbi.nlm.nih.gov]

Commercial Sourcing and Analytical Validation of H-DL-Ala-DL-Leu-Gly-OH: A Technical Guide for Drug Development

Executive Summary

In peptide-based drug development, the integrity of synthetic building blocks and model substrates dictates the reliability of downstream biological assays. H-DL-Ala-DL-Leu-Gly-OH (CAS: 82267-71-8) is a synthetic, racemic tripeptide characterized by its dual utility. It serves as a rigorous stereochemical probe for validating chiral chromatography methods and functions as a critical substrate in microbiological permease assays to evaluate cellular uptake mechanisms. This whitepaper provides a comprehensive framework for sourcing, analytically validating, and experimentally deploying this tripeptide.

Molecular Profile & Mechanistic Significance

To utilize H-DL-Ala-DL-Leu-Gly-OH effectively, one must understand its structural nuances:

• Chemical Identity: A tripeptide comprising racemic alanine, racemic leucine, and achiral glycine.

• Stereochemical Complexity: The presence of two chiral centers (DL-Ala and DL-Leu) generates exactly four distinct stereoisomers (D-D, D-L, L-D, L-L). This multi-isomer profile makes it an exceptional stress-test molecule for evaluating the resolving power of Zwitterionic Chiral Stationary Phases (CSPs)[1].

• Biological Utility: In microbial drug development, hijacking bacterial peptide transporters is a proven strategy for internalizing toxic payloads. Small peptides like H-DL-Ala-DL-Leu-Gly-OH are utilized as sole nitrogen sources or competitive inhibitors to map the substrate specificity of peptide permease mutants (e.g., in Mycobacterium bovis BCG)[2].

Commercial Sourcing & Supplier Evaluation

Procuring racemic peptides requires strict attention to synthesis byproducts. Residual coupling reagents, incomplete deprotection, or uneven racemization during bulk synthesis can introduce chiral artifacts that skew analytical baselines.

When selecting a supplier, prioritize vendors that provide lot-specific High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) data. A purity of >95% is mandatory for permease assays to prevent trace amino acid contamination from triggering false-positive cellular growth.

Table 1: Key Commercial Suppliers of H-DL-Ala-DL-Leu-Gly-OH (CAS 82267-71-8)

Supplier	Region	Purity Grade	Typical Application Focus
GL Biochem (Shanghai) Ltd.	China	>95% (Custom)	Bulk synthesis, Analytical standard generation
Crysdot LLC	USA	95+%	Reagent grade, Chromatographic probing
Shochem (Shanghai) Co., Ltd.	China	95%	General laboratory research & assay development[3]
Shanghai Hanhong Chemical	China	Research Grade	In vitro permease assays, metabolic studies[4]

Analytical Validation Protocol: Enantioselective HPLC

Expertise & Experience: Never assume a commercially sourced racemic peptide is a perfect 1:1:1:1 mixture of stereoisomers without validating it in-house. Standard Reversed-Phase (RP) or Hydrophilic Interaction Liquid Chromatography (HILIC) columns cannot resolve the stereoisomers of underivatized peptides[1]. Zwitterionic chiral ion-exchangers are required. Interestingly, while the CHIRALPAK ZWIX(+) column struggles to resolve all four stereoisomers of H-DL-Ala-DL-Leu-Gly-OH, the pseudo-enantiomeric ZWIX(-) column achieves baseline resolution[1],[5]. This complementarity is driven by the specific spatial arrangement of the weak anionic and strong cationic interaction sites on the cinchona alkaloid selector[6].

Self-Validating Methodology:

• Sample Preparation: Dissolve the peptide standard in Methanol/Water (50:50, v/v) to a concentration of 1 mg/mL. Causality: Methanol ensures proper solvation of the zwitterionic peptide while maintaining compatibility with the CSP proton activities[6].

• Column Selection: Equip the HPLC with a CHIRALPAK ZWIX(-) column (3 mm i.d. x 150 mm, 3 µm particle size)[5].

• Mobile Phase Configuration: Use a methanolic mobile phase containing 50 mM formic acid and 25 mM diethylamine. Causality: The acidic and basic additives modulate the protonation state of both the ampholytic peptide and the zwitterionic stationary phase, optimizing ion-exchange interactions[6].

• Chromatographic Run: Operate at a flow rate of 0.5 mL/min, maintaining the column compartment at 25°C. Monitor via UV detection at 210 nm or hyphenated LC-MS[6].

• Validation Readout: A successful, validated run will yield four distinct, baseline-resolved peaks corresponding to the four stereoisomers. Failure to see four peaks indicates either column degradation or a non-racemic synthesis batch.

Fig 1. Self-validating enantioselective HPLC workflow for resolving tripeptide stereoisomers.

Experimental Workflow: Peptide Permease Utilization Assay

Expertise & Experience: To evaluate the efficacy of peptide-drug conjugates, researchers must confirm that the target cell's permease system can actively transport the peptide sequence. H-DL-Ala-DL-Leu-Gly-OH acts as an excellent metabolic probe. By forcing cells to rely on this peptide as their sole nitrogen source, you create a self-validating survival assay: only cells with functional di/tripeptide permeases will survive[2].

Self-Validating Methodology:

• Strain Preparation: Culture wild-type and permease-mutant microbial strains (e.g., M. bovis BCG) to mid-log phase in Middlebrook 7H9 medium supplemented with ADC (Albumin, Dextrose, Catalase) and 0.05% Tween 80[2].

• Media Washing: Centrifuge and wash cells twice in basal salts. Causality: This critical step removes residual free amino acids from the 7H9 medium that would competitively inhibit permease uptake or provide alternative nitrogen sources[2].

• Assay Initiation: Resuspend cells in Sauton's medium (strictly lacking standard amino acids) and supplement with 2 mM of H-DL-Ala-DL-Leu-Gly-OH as the sole nitrogen source[2].

• Incubation & Monitoring: Incubate at 37°C. Measure optical density (OD600) every 24 hours for up to 14 days.

• Validation Readout: Wild-type strains will internalize the peptide, hydrolyze it via intracellular peptidases into free Ala, Leu, and Gly, and exhibit logarithmic growth. Permease mutants will exhibit immediate growth arrest, validating the specific transport dependency[2].

Fig 2. Mechanistic workflow of H-DL-Ala-DL-Leu-Gly-OH cellular uptake and metabolic utilization.

References

• GL Biochem (Shanghai) Ltd. Supplier Profile - ChemBuyersGuide.

• Amino Acids and Derivatives Catalog - Crysdot LLC.

• [4] 82267-71-8 - DL-ALA-DL-LEU-GLY - Sale from Quality Suppliers - Guidechem. 4

• [3] 82267-71-8(Glycine, alanylleucyl-) - Chem960.3

• [2] A Peptide Permease Mutant of Mycobacterium bovis BCG Resistant to the Toxic Peptides Glutathione and S-Nitrosoglutathione - Infection and Immunity (ASM Journals). 2

• [6] Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC - Chiral Technologies. 6

• [1] Peptide Analysis: Zwitterionic Chiral Ion-Exchangers as Complementary Option to HILIC and to Reversed-Phase Chromatography - LCGC International. 1

• [5] CHIRALPAK ZWIX Application Note: Separations of di- and tri-peptides - Chiral Technologies, Inc. 5

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• 4. Page loading... [wap.guidechem.com]
• 5. chiraltech.com [chiraltech.com]
• 6. chiraltech.com [chiraltech.com]

Protocols & Analytical Methods

solid-phase synthesis of H-DL-Ala-DL-Leu-Gly-OH protocol

An Application Guide and Protocol for the Solid-Phase Synthesis of H-DL-Ala-DL-Leu-Gly-OH

This document provides a comprehensive guide for the solid-phase peptide synthesis (SPPS) of the tripeptide H-DL-Ala-DL-Leu-Gly-OH. As a foundational technique in chemical biology and drug discovery, SPPS allows for the efficient, stepwise assembly of amino acids on a solid support.[1][2][3] This protocol employs the widely adopted Fluorenylmethyloxycarbonyl (Fmoc) protection strategy.

The target peptide is a simple tripeptide composed of Glycine, Leucine, and Alanine. A key feature of this protocol is the use of racemic mixtures (DL-forms) for Alanine and Leucine. The incorporation of D-amino acids is a deliberate strategy often employed to enhance the stability of peptides against enzymatic degradation by proteases, which primarily recognize L-amino acids.[4][5][6] This can significantly increase the in-vivo half-life of peptide-based therapeutics. This guide is designed for researchers and scientists with a working knowledge of synthetic chemistry principles.

Synthesis Strategy and Workflow

The synthesis is performed on a pre-loaded Fmoc-Gly-Wang resin. This choice simplifies the initial loading step and ensures that the final cleaved peptide will possess a free carboxylic acid (-OH) at the C-terminus, as dictated by the chemistry of the Wang linker.[7][8][9]

The core of the synthesis is a repeated two-step cycle:

• Fmoc Deprotection: The N-terminal Fmoc protecting group is removed with a mild base, typically a solution of piperidine in N,N-Dimethylformamide (DMF), to expose a free amine.[10][11]

• Amino Acid Coupling: The next Fmoc-protected amino acid is activated and coupled to the newly exposed amine, forming a peptide bond.[1][12]

This cycle is repeated for DL-Leucine and then DL-Alanine. After the final amino acid is coupled, a terminal Fmoc deprotection is performed, followed by cleavage of the completed peptide from the resin support using a strong acid solution, typically containing Trifluoroacetic Acid (TFA).[8][13][14] The final crude peptide is then precipitated, purified by High-Performance Liquid Chromatography (HPLC), and its identity is confirmed by Mass Spectrometry (MS).[15][16]

Experimental Workflow Diagram

Caption: High-level workflow for the solid-phase synthesis of H-DL-Ala-DL-Leu-Gly-OH.

Materials and Reagents

Item	Description / Grade	Recommended Supplier
Resin	Fmoc-Gly-Wang Resin, 100-200 mesh, 1% DVB	Sigma-Aldrich, CEM Corp.
Loading: ~0.4-0.8 mmol/g[17]
Amino Acids	Fmoc-DL-Leu-OH, Fmoc-DL-Ala-OH	ChemPep, Bachem
Coupling Reagents	HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)[18]	AAPPTec, Sigma-Aldrich
HOBt (1-Hydroxybenzotriazole)[19][20]
Activation Base	DIPEA (N,N-Diisopropylethylamine), Reagent Grade	Sigma-Aldrich
Deprotection Reagent	Piperidine, Reagent Grade	Sigma-Aldrich
Solvents	DMF (N,N-Dimethylformamide), Peptide Synthesis Grade	Fisher Scientific
DCM (Dichloromethane), ACS Grade	Fisher Scientific
Diethyl Ether, Anhydrous, ACS Grade	Fisher Scientific
Cleavage Reagents	TFA (Trifluoroacetic Acid), Reagent Grade	Sigma-Aldrich
TIS (Triisopropylsilane), 98%	Sigma-Aldrich
Deionized Water (H₂O)	In-house
Labware	Solid-phase peptide synthesis vessel (fritted glass), glassware, syringes, nitrogen line	VWR, Chemglass
Analytical Equipment	RP-HPLC system, Mass Spectrometer (e.g., ESI-MS)	Agilent, Waters

Detailed Experimental Protocol

This protocol is based on a 0.1 mmol synthesis scale. Adjustments may be necessary based on the specific loading capacity of the resin used.

Resin Preparation and Swelling

• Weigh 250 mg of Fmoc-Gly-Wang resin (assuming a loading of 0.4 mmol/g) and place it into a fritted reaction vessel.

• Add 5 mL of DMF to the vessel.

• Allow the resin to swell for 30-60 minutes at room temperature with gentle agitation (e.g., nitrogen bubbling or wrist-action shaker).[12][21]

• After swelling, drain the DMF through the frit.

Synthesis Cycle 1: Coupling of Fmoc-DL-Leu-OH

• Add 5 mL of 20% (v/v) piperidine in DMF to the swollen resin.[11]

• Agitate the mixture for 5 minutes at room temperature. The basic piperidine cleaves the Fmoc group via a β-elimination mechanism.[22][23][24]

• Drain the piperidine solution.

• Repeat steps 1-3 one more time to ensure complete deprotection.

• Wash the resin thoroughly by adding and draining 5 mL of DMF (5 times) followed by 5 mL of DCM (3 times) to remove all traces of piperidine and the dibenzofulvene-piperidine adduct.[21]

• In a separate vial, prepare the activation solution:

  • Dissolve Fmoc-DL-Leu-OH (141 mg, 0.4 mmol, 4 eq) and HOBt (54 mg, 0.4 mmol, 4 eq) in 3 mL of DMF.

  • Add HBTU (152 mg, 0.4 mmol, 4 eq). HBTU and HOBt work together to form a highly reactive OBt active ester, which facilitates efficient coupling and minimizes side reactions.[19][25]

  • Add DIPEA (139 µL, 0.8 mmol, 8 eq) to the solution and vortex for 1-2 minutes. The solution should turn a pale yellow.

• Immediately add the activation solution to the deprotected resin in the reaction vessel.

• Agitate the mixture for 1-2 hours at room temperature to allow for complete coupling.

• Drain the coupling solution and wash the resin with DMF (3 times) and DCM (3 times).

Synthesis Cycle 2: Coupling of Fmoc-DL-Ala-OH

• Fmoc Deprotection: Repeat the deprotection procedure as described in section 3.2.1 to remove the Fmoc group from the newly added Leucine residue.

• Coupling: Repeat the coupling procedure as described in section 3.2.2, this time using Fmoc-DL-Ala-OH (125 mg, 0.4 mmol, 4 eq).

Final Fmoc Deprotection

• After coupling the final amino acid (DL-Alanine), perform one last Fmoc deprotection cycle as described in section 3.2.1. This leaves the final peptide with a free N-terminal amine.[13][21]

• Wash the resin extensively with DMF (5 times) and DCM (5 times).

• Dry the resin under a stream of nitrogen or in a vacuum desiccator for at least 1 hour.

Cleavage and Peptide Precipitation

• Prepare the cleavage cocktail in a fume hood: 95% TFA, 2.5% H₂O, 2.5% TIS . For 250 mg of resin, prepare approximately 5 mL of the cocktail.

  • CAUTION: TFA is highly corrosive. Always wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Add the freshly prepared cleavage cocktail to the dry peptide-resin.[13][26]

• Agitate the slurry at room temperature for 2-3 hours. The TFA cleaves the ester linkage between the peptide and the Wang resin.[8][14] TIS and water act as carbocation scavengers.

• Filter the solution through the frit into a clean conical tube, collecting the filtrate which contains the cleaved peptide.

• Wash the resin beads twice with 1 mL of fresh TFA and combine the filtrates.

• In a separate 50 mL conical tube, add ~40 mL of ice-cold diethyl ether.

• Slowly add the TFA filtrate dropwise into the cold ether while gently vortexing. The crude peptide, being insoluble in ether, will precipitate as a white solid.[13][14]

• Centrifuge the mixture (e.g., 3000 rpm for 5 minutes) to pellet the peptide.

• Carefully decant the ether.

• Wash the peptide pellet twice more with cold ether to remove residual scavengers and cleavage byproducts.

• Dry the crude peptide pellet under a gentle stream of nitrogen or in a vacuum desiccator.

Purification and Characterization

• Purification: Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., 50% Acetonitrile/Water with 0.1% TFA) and purify using preparative Reverse-Phase HPLC (RP-HPLC).[16][27][28]

• Characterization: Collect the fractions corresponding to the major peak and confirm the molecular weight of the purified peptide using Mass Spectrometry (MS).[15][29] The expected monoisotopic mass for H-DL-Ala-DL-Leu-Gly-OH (C₁₁H₂₁N₃O₄) is approximately 259.15 g/mol .

• Lyophilize the pure fractions to obtain the final product as a white, fluffy powder.

Quantitative Data Summary

Parameter	Value / Description	Rationale / Reference
Starting Resin	Fmoc-Gly-Wang Resin	Provides a C-terminal carboxylic acid upon cleavage.[8]
Resin Loading	~0.4 mmol/g	A moderate loading is suitable for short peptides to avoid aggregation.[9]
Scale of Synthesis	0.1 mmol	Based on 250 mg of resin.
Fmoc-Amino Acid Excess	4 equivalents	Drives the coupling reaction to completion.[21]
Coupling Reagent Excess	4 equivalents (HBTU/HOBt)	Ensures efficient activation of the carboxylic acid.[30]
Base (DIPEA) Excess	8 equivalents	Neutralizes the amino acid salt and facilitates activation.[21]
Deprotection Solution	20% (v/v) Piperidine in DMF	Standard reagent for rapid and efficient Fmoc removal.[10][11]
Cleavage Cocktail	95% TFA / 2.5% TIS / 2.5% H₂O	A standard, robust cocktail for cleavage from Wang resin.[14][21]
Final Cleavage Time	2-3 hours	Sufficient time for complete cleavage from the Wang resin.[13]
Expected Crude Yield	65-80%	Typical yield for a short tripeptide before purification.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Final Yield	1. Incomplete coupling at one or more steps.2. Inefficient cleavage from the resin.3. Loss of peptide during precipitation/work-up.	1. Perform a double coupling for difficult steps; use a qualitative test (e.g., Kaiser test) to monitor reaction completion.[31]2. Extend cleavage time to 3-4 hours or use a fresh bottle of TFA.[32]3. Ensure ether is sufficiently cold (-20°C); after adding peptide, store at 4°C for 1 hour to maximize precipitation.
Incomplete Coupling	1. Insufficient reagent excess.2. Deactivated coupling reagents.3. Peptide aggregation on the resin.	1. Increase amino acid and coupling reagent excess to 5 equivalents.2. Use fresh, high-quality reagents.3. For longer or more complex peptides, consider using aggregation-disrupting strategies or alternative solvents.[33]
Multiple Peaks in HPLC	1. Deletion sequences from incomplete coupling.2. Side reactions during cleavage.3. Racemization (less of a concern when using DL-isomers).	1. Optimize coupling conditions (see above).2. Ensure adequate scavengers are used in the cleavage cocktail.3. HOBt is effective at suppressing racemization during the activation step.[19]
No Precipitate in Ether	1. Peptide is very hydrophilic and has some solubility in ether.2. Very low amount of peptide was synthesized/cleaved.	1. Reduce the TFA volume under a stream of nitrogen before adding to ether.[32]2. Perform a test cleavage on a small amount of resin and analyze by MS to confirm the peptide was synthesized successfully.[31]

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

• Chemical Handling:

  • TFA: Highly corrosive and volatile. Handle exclusively in a certified chemical fume hood.

  • Piperidine: Toxic and flammable with a strong odor. Handle in a fume hood.

  • DIPEA: Corrosive and flammable. Handle in a fume hood.

  • DMF/DCM: Handle in a well-ventilated area or fume hood. Avoid inhalation and skin contact.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Do not mix incompatible waste streams.[34]

Conclusion

This protocol provides a robust and reliable method for the manual solid-phase synthesis of the tripeptide H-DL-Ala-DL-Leu-Gly-OH using the Fmoc/tBu strategy. By explaining the rationale behind key steps, from the choice of resin to the composition of the cleavage cocktail, this guide equips researchers with the necessary details to successfully synthesize this and similar short peptides. The deliberate inclusion of DL-amino acids highlights a common and effective strategy in medicinal chemistry to produce peptide analogs with enhanced proteolytic stability, a crucial attribute for the development of peptide-based therapeutics.[4][6]

References

Click to expand

• AAPPTec. (n.d.). Peptide cleavage from Wang resin. Retrieved from [Link]

• JPT Peptide Technologies. (n.d.). What are L- and D- Amino Acids?. Retrieved from [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Fmoc Deprotection. Retrieved from [Link]

• Fields, C. G., & Fields, G. B. (1999).

• AAPPTec. (n.d.). Coupling Reagents. Retrieved from [Link]

• CEM Corporation. (n.d.). Fmoc-Gly-Wang Resin (LL). Retrieved from [Link]

• Organic Chemistry. (2022, January 7). Deprotecting Fmoc Group Mechanism [Video]. YouTube. Retrieved from [Link]

• Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, July 22). Peptide Characterization Techniques and Applications. Retrieved from [Link]

• Verified Peptides. (2025, November 20). The Role of HPLC Analysis in Peptide Characterization. Retrieved from [Link]

• Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group. Retrieved from [Link]

• ResearchGate. (n.d.). General TFA cleavage of the Trp-containing peptide synthesized on Wang resin. Retrieved from [Link]

• Pennington, M. W., & Dunn, B. M. (Eds.). (1994). Peptide Synthesis Protocols. Humana Press.

• ResearchGate. (2025, February 26). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides. Organic & Biomolecular Chemistry. Retrieved from [Link]

• LifeTein. (n.d.). D-amino acid peptides. Retrieved from [Link]

• Merck. (n.d.). Novabiochem®. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). Solid-Phase Peptide Synthesis (Merrifield). Retrieved from [Link]

• Applied and Environmental Microbiology. (2019, June 17). Synthesis of d-Amino Acid-Containing Dipeptides Using the Adenylation Domains of Nonribosomal Peptide Synthetase. Retrieved from [Link]

• ResearchGate. (2014, October 21). Can anyone give suggestions for how to troubleshoot a solid-phase peptide synthesis cleavage?. Retrieved from [Link]

• PubMed. (2019, December 10). A Tripeptide Approach to the Solid-Phase Synthesis of Peptide Thioacids and N-Glycopeptides. Retrieved from [Link]

• PubMed Central. (n.d.). HPLC Analysis and Purification of Peptides. Retrieved from [Link]

• AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis. Retrieved from [Link]

• Peptide Synthetics. (n.d.). Materials safety data sheet. Retrieved from [Link]

• Peptides. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• BioPharmaSpec. (2024, September 16). L/D-Amino Acids: Differences and Importance. Retrieved from [Link]

• Master Organic Chemistry. (2019, February 15). Introduction to Peptide Synthesis. Retrieved from [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• Luxembourg Bio Technologies. (2007, December 13). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Retrieved from [Link]

• Biotage. (2023, January 30). How do I choose my resin for peptide synthesis? {Part 1}. Retrieved from [Link]

• Agilent. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Retrieved from [Link]

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• 7. Fmoc-Gly-Wang Resin (LL) [cem.com]
• 8. Advantages of Wang Resin in Peptide Synthesis - AltaBioscience [altabioscience.com]
• 9. biotage.com [biotage.com]
• 10. genscript.com [genscript.com]
• 11. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
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• 19. HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 20. merckmillipore.com [merckmillipore.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
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• 32. researchgate.net [researchgate.net]
• 33. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 34. Peptide Synthesis - Peptide Protein Research Ltd (PPR Ltd) - Peptide Protein Research (PPR Ltd) [peptidesynthetics.co.uk]

Application Note: Strategic Integration of H-DL-Ala-DL-Leu-Gly-OH in Combinatorial Peptide Synthesis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Localized Stereorandomization, Fragment Condensation, and Peptidomimetic Library Generation

Executive Summary

The pursuit of proteolytically stable and highly specific peptide therapeutics often requires exhaustive stereochemical optimization. H-DL-Ala-DL-Leu-Gly-OH (CAS No. 82267-71-8) is a specialized, racemic tripeptide building block designed to accelerate this process. By incorporating this pre-assembled fragment into a growing peptide chain, researchers can generate a localized diastereomeric library (comprising four distinct stereoisomers: L-Ala-L-Leu, L-Ala-D-Leu, D-Ala-L-Leu, and D-Ala-D-Leu) at a specific locus within the target sequence [1].

This application note details the mechanistic rationale, physicochemical properties, and validated protocols for utilizing H-DL-Ala-DL-Leu-Gly-OH in Solid-Phase Peptide Synthesis (SPPS).

Mechanistic Rationale & Expert Insights

As an application scientist, it is critical to understand why this specific sequence and stereochemical configuration is utilized rather than sequentially coupling individual racemic amino acids.

The C-Terminal Glycine Advantage in Fragment Condensation

In standard peptide fragment condensation, the activation of the C-terminal amino acid frequently leads to the formation of an oxazolone intermediate. This intermediate is highly prone to base-catalyzed deprotonation at the α -carbon, resulting in severe epimerization (loss of stereopurity) of the C-terminal residue. Expert Insight: The strategic placement of Glycine at the C-terminus of this tripeptide block is not arbitrary. Because Glycine is achiral (lacking a stereogenic α -carbon), oxazolone-induced epimerization is mathematically impossible. This allows for aggressive coupling conditions (e.g., using HATU or DIC) during fragment condensation without the risk of generating unpredictable stereochemical artifacts at the ligation site [2].

Mechanistic rationale for utilizing a C-terminal Glycine to prevent oxazolone-induced epimerization.

Localized Stereorandomization

Stereorandomization is a powerful method to probe peptide bioactivity. While global stereorandomization can yield billions of isomers, localized stereorandomization using a block like H-DL-Ala-DL-Leu-Gly-OH restricts the diversity to exactly four diastereomers. This is highly advantageous for identifying spatial requirements in a receptor's binding pocket or discovering variants that resist degradation by specific metalloproteases (which often cleave near Leu-Gly bonds) [3].

Physicochemical Properties

To ensure accurate stoichiometric calculations during synthesis, refer to the consolidated data below.

Property	Value / Description
Product Name	H-DL-Ala-DL-Leu-Gly-OH
CAS Number	82267-71-8
Molecular Formula	C₁₁H₂₁N₃O₄
Molecular Weight	259.30 g/mol
Stereochemistry	Racemic at Ala (C α ) and Leu (C α ); Achiral at Gly
Appearance	White to off-white lyophilized powder
Solubility	Soluble in aqueous buffers (pH > 6), DMF (with base), and DMSO

Experimental Protocols

Because H-DL-Ala-DL-Leu-Gly-OH is supplied with a free N-terminus, it must first be protected with an Fmoc group before it can be utilized in standard Fmoc-SPPS workflows. The following protocols provide a self-validating system from protection to final deconvolution.

Protocol 1: N-Terminal Fmoc Protection of the Tripeptide

Objective: Convert the zwitterionic tripeptide into Fmoc-DL-Ala-DL-Leu-Gly-OH for SPPS compatibility.

• Dissolution: Suspend 10 mmol (2.59 g) of H-DL-Ala-DL-Leu-Gly-OH in 25 mL of 10% aqueous Na₂CO₃. Stir until completely dissolved. Cool the solution in an ice bath to 0–5 °C.

• Fmoc Addition: Dissolve 11 mmol (3.71 g) of Fmoc-OSu (9-Fluorenylmethyl N-succinimidyl carbonate) in 25 mL of 1,4-dioxane.

• Reaction: Add the Fmoc-OSu solution dropwise to the aqueous peptide solution over 30 minutes under vigorous stirring. Maintain the temperature at 0–5 °C during addition, then allow it to warm to room temperature and stir for 12 hours.

• Washing: Transfer the mixture to a separatory funnel. Extract twice with 30 mL of diethyl ether to remove unreacted Fmoc-OSu and non-polar byproducts. Discard the organic (ether) layer.

• Acidification & Extraction: Carefully acidify the aqueous layer with 1M HCl to pH 2.0. The Fmoc-tripeptide will precipitate or form an oil. Extract the acidic aqueous layer three times with 40 mL of ethyl acetate (EtOAc).

• Drying & Concentration: Combine the EtOAc layers, wash with brine, dry over anhydrous Na₂SO₄, and evaporate under reduced pressure to yield Fmoc-DL-Ala-DL-Leu-Gly-OH as a white solid. Verify mass via LC-MS ( [M+H]+ expected: 482.5).

Protocol 2: Fragment Condensation via SPPS

Objective: Couple the Fmoc-protected racemic tripeptide to a resin-bound peptide sequence.

• Resin Preparation: Swell the resin-bound peptide (e.g., 0.1 mmol scale on Rink Amide resin) in DMF for 30 minutes. Ensure the N-terminal Fmoc group of the resin-bound peptide has been removed (20% piperidine in DMF, 2 × 10 min).

• Activation: In a separate vial, dissolve 0.3 mmol (3 eq) of Fmoc-DL-Ala-DL-Leu-Gly-OH and 0.3 mmol of HATU in 2 mL of DMF. Add 0.6 mmol (6 eq) of N,N-Diisopropylethylamine (DIPEA). Stir for 2 minutes to pre-activate the carboxylic acid.

  • Causality Note: HATU is chosen for fragment condensation due to its high reactivity, which overcomes the steric hindrance inherent in coupling a bulky tripeptide block.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 to 3 hours.

• Validation: Perform a Kaiser test. A negative result (yellow/colorless) indicates complete coupling. If positive (blue), repeat the coupling step.

• Continuation: Proceed with standard SPPS to add subsequent amino acids to the N-terminus of the newly incorporated Ala residue.

Protocol 3: Cleavage and Diastereomeric Deconvolution

Objective: Release the peptide library from the resin and isolate the four distinct diastereomers.

• Cleavage: Treat the resin with a standard cleavage cocktail (95% TFA, 2.5% TIS, 2.5% H₂O) for 2 hours at room temperature.

• Precipitation: Filter the resin and precipitate the crude peptide mixture in cold diethyl ether. Centrifuge and wash the pellet twice with ether.

• HPLC Deconvolution: Dissolve the crude mixture in a minimum volume of 10% Acetonitrile/H₂O. Inject onto a preparative Reverse-Phase HPLC system (C18 column).

  • Gradient: Run a shallow gradient (e.g., 15% to 35% Acetonitrile with 0.1% TFA over 60 minutes) to resolve the four diastereomeric peaks.

  • Expert Insight: Diastereomers possess distinct physicochemical properties and will elute at different retention times, unlike enantiomers which co-elute on standard achiral stationary phases [4].

Workflow for generating localized diastereomeric peptide libraries using the racemic tripeptide block.

References

• Reymond, J.-L., et al. "Stereorandomization as a Method to Probe Peptide Bioactivity." ACS Chemical Biology, National Institutes of Health (NIH). Available at:[Link]

• Benoiton, N. L., et al. "N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation." Canadian Journal of Chemistry, Canadian Science Publishing. Available at:[Link]

• D. L. et al. "Racemization of Amino Acids in Solid-Phase Peptide Synthesis Investigated by Capillary Electrophoresis." ResearchGate. Available at:[Link]

Application Note: Derivatization Strategies for the Chiral and Structural Analysis of H-DL-Ala-DL-Leu-Gly-OH

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Protocol

Executive Summary

The structural characterization of synthetic peptides containing racemic mixtures, such as the tripeptide H-DL-Ala-DL-Leu-Gly-OH , presents a complex analytical challenge. This molecule lacks a strong UV-absorbing chromophore and exists as a mixture of four distinct stereoisomers (L-L, L-D, D-L, D-D). Direct analysis on standard achiral reversed-phase columns is impossible, and the use of chiral stationary phases for intact peptides is often cost-prohibitive and yields poor resolution[1].

This application note details a field-proven, self-validating analytical strategy utilizing Marfey’s Reagent (L-FDAA) and its advanced analog L-FDLA . By leveraging nucleophilic aromatic substitution, we can derivatize either the intact peptide or its constituent hydrolyzed amino acids. This process introduces a strong chromophore for UV detection and a fixed chiral center, converting enantiomeric pairs into diastereomers that are easily resolved on standard C18 columns[2],[3].

Mechanistic Rationale & Experimental Design (E-E-A-T)

As analytical scientists, we must design workflows where every experimental choice is driven by chemical causality and every protocol validates its own integrity.

The Causality of Derivatization

Why choose Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) over standard achiral tags like FMOC-Cl or Dansyl chloride?

• Chromophore Addition: The dinitrophenyl group provides intense UV absorbance at 340 nm, drastically lowering the limit of detection (LOD) for peptides that naturally lack aromatic residues[4].

• Diastereomeric Conversion: Reacting the primary amine of the N-terminal DL-Alanine (or free amino acids post-hydrolysis) with the L-chiral center of FDAA converts enantiomers into diastereomers. Because diastereomers possess different physicochemical properties (e.g., hydrophobicity, dipole moments), they can be separated on standard, cost-effective achiral reversed-phase high-performance liquid chromatography (RP-HPLC) columns[2],[1].

• Advanced Marfey's Method (FDLA): For complex matrices requiring high-sensitivity mass spectrometry (LC-MS), L-FDLA (using L-Leucinamide instead of L-Alaninamide) is preferred. The bulkier leucine side chain increases hydrophobicity, improving retention on C18 columns and significantly enhancing electrospray ionization (ESI) efficiency[5].

Trustworthiness: A Self-Validating Hydrolysis System

When analyzing the constituent amino acids of a peptide, total acid hydrolysis is required. However, harsh acidic conditions (e.g., 6 M HCl at 110 °C) induce artificial racemization, converting natural L-amino acids into D-amino acids, leading to false positives.

The Self-Validating Solution: We perform the hydrolysis in deuterated hydrochloric acid (DCl) and D₂O . If an amino acid artificially racemizes during sample preparation, the mechanism requires the abstraction and re-addition of the α-proton. In a deuterated environment, a deuterium atom is added to the α-carbon instead of hydrogen, resulting in a +1 Da mass shift [2],[3]. During LC-MS analysis, the mass spectrometer acts as a filter, excluding the +1 Da artifacts. This ensures the quantified D/L ratio strictly represents the original stereochemistry of the synthesized peptide[3].

Workflow & Visualizations

Caption: Analytical workflows for intact vs. hydrolyzed derivatization of the tripeptide.

Caption: Nucleophilic aromatic substitution mechanism forming UV-active diastereomers.

Data Presentation & Reagent Selection

Table 1: Stereoisomeric Complexity of H-DL-Ala-DL-Leu-Gly-OH

Because Glycine is achiral, the stereochemistry is dictated by DL-Ala and DL-Leu, resulting in 2² = 4 stereoisomers.

Stereoisomer	Intact Peptide Mass (Da)	Derivatized Mass (FDAA)	Chromatographic Behavior (RP-HPLC)
L-Ala-L-Leu-Gly	259.15	511.19	Distinct retention time (Diastereomer 1)
L-Ala-D-Leu-Gly	259.15	511.19	Distinct retention time (Diastereomer 2)
D-Ala-L-Leu-Gly	259.15	511.19	Distinct retention time (Diastereomer 3)
D-Ala-D-Leu-Gly	259.15	511.19	Distinct retention time (Diastereomer 4)

Table 2: Comparison of Derivatization Agents

Agent	Type	Target	Detection	Advantage for this Application
FDAA (Marfey's)	Chiral (L-Ala amide)	Primary Amines	UV (340 nm), MS	Standard resolution of D/L isomers on achiral C18[2].
FDLA	Chiral (L-Leu amide)	Primary Amines	UV (340 nm), MS	Higher hydrophobicity; superior MS ionization[5].
FMOC-Cl	Achiral	1°/2° Amines	UV (265 nm), FL	Requires expensive chiral columns; not ideal for 4 isomers.

Experimental Protocols

Protocol A: Intact Peptide Derivatization (N-Terminal)

Use this protocol to determine the relative abundance of the four intact stereoisomers.

• Sample Preparation: Dissolve 50 µg of H-DL-Ala-DL-Leu-Gly-OH in 50 µL of LC-MS grade water.

• Alkalinization: Add 20 µL of 1 M NaHCO₃ (or 0.5 M Triethylamine). Rationale: The nucleophilic aromatic substitution requires an unprotonated primary amine (pH ~9.0) to attack the fluorinated carbon of FDAA[4].

• Derivatization: Add 100 µL of a 1% (w/v) solution of L-FDAA (or L-FDLA) in anhydrous acetone.

• Incubation: Vortex gently and incubate in a thermomixer at 40 °C for 1 hour. Rationale: Mild heat accelerates the reaction kinetics while preventing thermal degradation of the peptide.

• Quenching: Add 20 µL of 1 M HCl to the mixture. Rationale: Neutralizing the base stops the reaction immediately, preventing side reactions and stabilizing the newly formed diastereomers[4].

• Analysis: Dilute the quenched mixture with 200 µL of mobile phase (e.g., 50% Acetonitrile/Water with 0.1% Formic Acid) and inject 5 µL onto an RP-HPLC-UV/MS system (C18 column, UV detection at 340 nm).

Protocol B: Total Hydrolysis and Constituent AA Derivatization

Use this protocol to precisely quantify the absolute D/L ratio of Alanine and Leucine within the bulk sample, utilizing the self-validating racemization check.

• Hydrolysis: Place 100 µg of the peptide into a heavy-walled borosilicate glass hydrolysis vial.

• Self-Validating Reagent: Add 200 µL of 6 M DCl in D₂O[2],[3].

• Incubation: Evacuate the vial, purge with nitrogen, seal, and heat at 110 °C for 24 hours.

• Drying: Cool to room temperature and evaporate the DCl/D₂O under a gentle stream of nitrogen.

• Reconstitution & Alkalinization: Reconstitute the dried amino acid hydrolysate in 50 µL of water. Add 20 µL of 1 M NaHCO₃.

• Derivatization: Add 100 µL of 1% L-FDAA in acetone. Incubate at 40 °C for 1 hour.

• Quenching: Quench with 20 µL of 1 M HCl.

• LC-MS Analysis: Inject onto an LC-MS system. Program the mass spectrometer to monitor the exact masses of FDAA-derivatized Alanine and Leucine. Crucial Step: Explicitly exclude signals with a +1 Da mass shift (deuterium-labeled α-carbon) from the quantitative integration, as these represent artifacts of the hydrolysis process[2],[3].

References

• Title: Peptide chiral purity determination: hydrolysis in deuterated acid, derivatization with Marfey's reagent and analysis using high-performance liquid chromatography-electrospray ionization-mass spectrometry Source: PubMed / National Institutes of Health (NIH) URL: [Link]

• Title: Determination of Peptide Chiral Purity Using Marfey's Reagent and Accurate Mass Liquid Chromatography Mass Spectrometry Source: Almac Group URL: [Link]

• Title: LC-MS/MS-Based Separation and Quantification of Marfey's Reagent Derivatized Proteinogenic Amino Acid dl-Stereoisomers Source: Journal of the American Society for Mass Spectrometry (ACS Publications) URL: [Link]

• Title: Application of chiral derivatizing agents in the high-performance liquid chromatographic separation of amino acid enantiomers: A review Source: Journal of Chromatography A (Academia.edu) URL: [Link]

• Title: A Nonempirical Method Using LC/MS for Determination of the Absolute Configuration of Constituent Amino Acids in a Peptide: Combination of Marfey's Method with Mass Spectrometry and Its Practical Application Source: Analytical Chemistry (ACS Publications) URL: [Link]

Sources

• 1. (PDF) Application of chiral derivatizing agents in the high-performance liquid chromatographic separation of amino acid enantiomers: A review [academia.edu]
• 2. Peptide chiral purity determination: hydrolysis in deuterated acid, derivatization with Marfey's reagent and analysis using high-performance liquid chromatography-electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. almacgroup.com [almacgroup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sci-Hub. A Nonempirical Method Using LC/MS for Determination of the Absolute Configuration of Constituent Amino Acids in a Peptide:  Combination of Marfey's Method with Mass Spectrometry and Its Practical Application / Analytical Chemistry, 1997 [sci-hub.jp]

Application Note: Experimental Uses of Bioactive Tripeptides in Metabolic Studies

Executive Summary & Scientific Context

As metabolic syndrome (MetS) and insulin resistance become global health priorities, the therapeutic potential of bioactive tripeptides has transitioned from nutritional curiosity to rigorous pharmacological investigation. As a Senior Application Scientist, I approach tripeptides not merely as dietary supplements, but as highly specific signaling molecules.

Unlike larger polypeptides, specific tripeptides—such as Ile-Arg-Trp (IRW), Val-Pro-Pro (VPP), and Gly-Pro-Hyp—exhibit unique pharmacokinetic profiles. Their low molecular weight and specific amino acid motifs allow them to resist extensive gastrointestinal proteolytic degradation. This structural stability facilitates transporter-mediated absorption (e.g., via the PEPT1 transporter) and enables them to exert direct, potent intracellular signaling effects[1]. This application note details the mechanistic causality, quantitative data, and self-validating protocols required to accurately study tripeptide efficacy in metabolic research.

Mechanistic Causality: How Tripeptides Modulate Metabolism

To design robust experiments, researchers must understand the specific molecular targets of these peptides. Tripeptides do not act as bulk nutrients; they act as receptor ligands and enzyme modulators.

• IRW and the ACE2/AMPK Axis: In high-fat diet (HFD)-induced insulin resistance, endothelial dysfunction is a primary driver of metabolic impairment. The tripeptide IRW directly upregulates aortic Angiotensin-Converting Enzyme 2 (ACE2). This upregulation is causally linked to the downstream activation of the AMP-activated protein kinase (AMPK) and Sirtuin 1 (SIRT1) pathways, which subsequently phosphorylate endothelial nitric oxide synthase (eNOS) at Ser1177[2]. This cascade improves vasodilation and enhances GLUT4 transporter abundance, directly linking vascular health to glucose homeostasis[2].

• VPP/IPP and Akt-Mediated Insulin Sensitization: Milk-derived tripeptides VPP and IPP counteract tumor necrosis factor-alpha (TNF-α)-induced insulin resistance in adipocytes. While both peptides restore Akt phosphorylation downstream of the insulin receptor, VPP uniquely drives the expression and translocation of GLUT4, restoring glucose uptake in inflamed, insulin-resistant microenvironments[3].

• Gly-Pro-Hyp Pharmacokinetics: Collagen-derived tripeptides like Gly-Pro-Hyp demonstrate "flip-flop" kinetics, where the elimination rate greatly exceeds the absorption rate. This indicates that transporter-mediated systemic entry is the rate-limiting step[1]. Understanding this causality dictates that in vivo dosing should be administered in sustained, spaced intervals rather than a single massive bolus to maintain steady-state plasma levels.

Pharmacokinetic & Pharmacodynamic Data Summary

The following table synthesizes the quantitative parameters necessary for establishing baseline dosing and expected outcomes in metabolic studies.

Bioactive Tripeptide	Source Origin	Primary Metabolic Target / Pathway	Effective Experimental Dose	Key Pharmacological Outcome
IRW (Ile-Arg-Trp)	Egg white protein	ACE2 / AMPK / eNOS	45 mg/kg BW (In vivo, mice)	Upregulates ACE2; increases p-AMPK and p-eNOS; improves GLUT4 abundance[2].
VPP (Val-Pro-Pro)	Milk casein	Akt / GLUT4	50 µM (In vitro, adipocytes)	Restores Akt phosphorylation and rescues glucose uptake in TNF-α models[3].
IPP (Ile-Pro-Pro)	Milk casein	Akt (Insulin Receptor β)	50 µM (In vitro, adipocytes)	Enhances insulin sensitivity but does not independently upregulate GLUT4[3].
Gly-Pro-Hyp	Collagen hydrolysate	Systemic circulation / Tissue	100 mg/kg (In vivo, intragastric)	Absolute oral bioavailability of 4.4%; exhibits flip-flop absorption kinetics[1].

Pathway Visualization

The following diagram maps the divergent yet complementary signaling pathways activated by IRW and VPP in metabolic target cells (e.g., vascular smooth muscle cells and adipocytes).

Fig 1. Tripeptide-mediated signaling pathways activating AMPK/eNOS and enhancing glucose uptake.

Self-Validating Experimental Protocols

To ensure scientific integrity, protocols must be designed as self-validating systems. This means incorporating internal controls that prove the observed effect is mechanistically driven by the tripeptide, rather than an artifact of the experimental model.

Protocol A: In Vivo Assessment of Tripeptide Efficacy (HFD-Induced Insulin Resistance)

Objective: To evaluate the effect of IRW on the ACE2/AMPK axis in the aorta and skeletal muscle of insulin-resistant mice[2].

1. Model Induction & Self-Validation:

• Action: Randomize 8-week-old male C57BL/6 mice into three groups: Lean Control (Standard Chow), HFD Control (45% kcal fat diet), and HFD + IRW.

• Causality: The Lean Control validates that the HFD successfully induced baseline metabolic dysfunction.

• Duration: Feed the HFD for 6 weeks prior to treatment to ensure established insulin resistance, avoiding prophylactic artifacts.

2. Tripeptide Administration:

• Action: Administer IRW at 45 mg/kg Body Weight (BW) daily via oral gavage or uniform diet admixture for 8 weeks[2].

• Causality: This specific dosage accounts for the first-pass metabolism degradation rate, ensuring sufficient intact IRW reaches the systemic circulation to bind vascular targets.

3. Mechanistic Negative Control (Crucial Step):

• Action: In a parallel cohort, utilize an AAV-mediated shRNA knockdown of ACE2 in HFD mice treated with IRW.

• Causality: If IRW improves metabolism via ACE2, the knockdown mice should show no improvement in p-AMPK or p-eNOS despite IRW treatment. This validates the exact receptor-pathway relationship[2].

4. Tissue Harvesting & Analysis:

• Action: Euthanize mice and immediately snap-freeze the aorta and gastrocnemius muscle in liquid nitrogen to preserve transient phosphorylation states.

• Action: Perform Western Blotting probing for ACE2, p-AMPK (Thr172), total AMPK, p-eNOS (Ser1177), and GAPDH. Calculate the p-AMPK/Total AMPK ratio to validate true kinase activation rather than mere protein accumulation.

Protocol B: In Vitro Glucose Uptake & Insulin Sensitization Assay

Objective: To measure the restorative effect of VPP on glucose uptake in TNF-α-induced insulin-resistant adipocytes[3].

1. Cell Culture & Differentiation:

• Action: Culture 3T3-F442A preadipocytes to confluence. Induce differentiation using a standard cocktail (including 10 µg/mL insulin) for 48 hours.

• Causality: 3T3-F442A cells are utilized because they possess a highly sensitive, endogenous insulin receptor machinery compared to generic fibroblast lines.

2. Induction of Insulin Resistance:

• Action: Wash cells thoroughly to remove residual differentiation insulin. Treat with 10 ng/mL murine TNF-α for 24 hours[3].

• Self-Validation: Run a parallel assay measuring basal vs. insulin-stimulated Akt phosphorylation. A successful TNF-α model will show a blunted Akt response to acute insulin spiking.

3. Tripeptide Pre-treatment:

• Action: 1 hour prior to TNF-α exposure, pre-treat the experimental wells with 50 µM VPP[3].

• Causality: 50 µM is selected as it represents a physiologically achievable post-absorption concentration that avoids inducing cellular osmotic stress, which could artificially trigger AMPK stress pathways.

4. 2-NBDG Uptake Measurement:

• Action: Starve cells in serum-free, low-glucose DMEM for 3 hours. Stimulate with 100 nM insulin for 30 minutes, followed by the addition of 100 µM 2-NBDG (a fluorescent glucose analog) for 15 minutes.

• Action: Terminate the reaction with ice-cold PBS, lyse the cells, and measure fluorescence (Ex/Em = 485/535 nm) normalized to total protein content (BCA assay).

References

• Ashkar F, Bhullar KS, Jiang X, Wu J. Tripeptide IRW Improves AMPK/eNOS Signaling Pathway via Activating ACE2 in the Aorta of High-Fat-Diet-Fed C57BL/6 Mice. Biology. 2023; 12(4):556. URL: [Link]

• Chakrabarti S, Jahandideh F, Davidge ST, Wu J. Milk-Derived Tripeptides IPP (Ile-Pro-Pro) and VPP (Val-Pro-Pro) Enhance Insulin Sensitivity and Prevent Insulin Resistance in 3T3-F442A Preadipocytes. Journal of Agricultural and Food Chemistry. 2018; 66(39):10179-10187. URL: [Link]

• Won J, Kang J, Noh K, Chung HC, Kang W. Pharmacokinetics of collagen dipeptides (Gly-Pro and Pro-Hyp) and tripeptides (Gly-Pro-Hyp) in rats. Journal of Food Science. 2024; 89(1):701-709. URL: [Link]

Sources

• 1. Pharmacokinetics of collagen dipeptides (Gly-Pro and Pro-Hyp) and tripeptides (Gly-Pro-Hyp) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tripeptide IRW Improves AMPK/eNOS Signaling Pathway via Activating ACE2 in the Aorta of High-Fat-Diet-Fed C57BL/6 Mice | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Peptide Aggregation in Solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I've designed this guide to provide you with both foundational knowledge and advanced, actionable protocols to address one of the most common and frustrating challenges in peptide-based research: aggregation. This guide is structured to help you quickly diagnose your issue and implement a robust, scientifically-grounded solution.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial questions regarding peptide aggregation.

Q1: What is peptide aggregation and why is it a problem?

A1: Peptide aggregation is a process where individual peptide molecules in solution self-associate to form larger, often insoluble, structures.[1] This process can range from small, soluble oligomers to large, structured amyloid fibrils or amorphous aggregates.[1][2][3]

Aggregation is a critical issue because it can lead to:

• Loss of Efficacy: Aggregated peptides often lose their native conformation, rendering them biologically inactive.[4]

• Inaccurate Quantification: The effective monomeric concentration of the peptide decreases, leading to errors in experimental assays.

• Altered Pharmacokinetics: In drug development, aggregate size can influence bioavailability and clearance rates.[4]

• Immunogenicity: The introduction of protein or peptide aggregates can trigger an unwanted immune response.[4]

• Physical Instability: It can cause precipitation, leading to clogged equipment and inconsistent sample handling.

Q2: What are the common signs of peptide aggregation?

A2: The most obvious sign is the appearance of visible particulates, cloudiness (turbidity), or a gel-like consistency in your peptide solution. However, aggregation can occur at a microscopic level long before it becomes visible. Other signs include:

• Inconsistent results in bioassays.

• A gradual decrease in activity of the peptide solution over time.

• Unexpected peaks or a shift to earlier elution times (void volume) in size-exclusion chromatography (SEC).[5]

• High light scattering readings in a spectrophotometer or Dynamic Light Scattering (DLS) instrument.[6]

Q3: How can I predict if my peptide is prone to aggregation?

A3: While experimental validation is essential, you can predict a peptide's aggregation propensity based on its sequence. Key factors include:

• Hydrophobicity: Peptides with a high percentage (>50%) of hydrophobic amino acids (e.g., L, V, I, F, W, M) are more likely to aggregate in aqueous solutions.[7][8]

• Charge: Aggregation is often highest when the solution pH is near the peptide's isoelectric point (pI), where the net charge is zero, minimizing electrostatic repulsion.[2][7][9]

• Aggregation-Prone Regions (APRs): Specific short sequences (5-10 amino acids) with a high propensity to form β-sheets can act as "hot spots" for initiating aggregation.[7]

Several computational tools can predict APRs and overall aggregation propensity.[10][11][12][13]

Tool Name	Prediction Basis	Reference
AGGRESCAN	Amino acid aggregation propensity scale derived from in vivo experiments.[10][14]
TANGO	Statistical mechanics algorithm that predicts β-sheet aggregation.[12][13]
PASTA 2.0	Predicts aggregation based on the energy of pairing β-strands.[10]
A3D	Structure-based prediction that identifies surface-exposed aggregation-prone patches.[12][14]

Q4: What is the best way to dissolve my lyophilized peptide to avoid aggregation?

A4: Proper initial solubilization is the single most critical step in preventing aggregation. Never "shock" the lyophilized powder by squirting solvent directly onto it, which can create localized high concentrations and promote aggregation.[15]

The Golden Rule: Always test solubility on a small aliquot first.[8][16][17][18]

Here is a systematic approach:

• Equilibrate the Vial: Allow the lyophilized peptide to warm to room temperature in a desiccator before opening to prevent moisture condensation.[8][15]

• Centrifuge Briefly: Spin the vial for a few seconds to ensure all the powder is at the bottom.[18][19]

• Choose the Right Initial Solvent: This depends on the peptide's net charge.[16][20][21][22]

  • Basic Peptides (Net Positive Charge): Start with sterile, distilled water.[7][15][20] If it doesn't dissolve, add a small amount of dilute acetic acid (e.g., 10%).[7][15][16][23]

  • Acidic Peptides (Net Negative Charge): Start with sterile, distilled water.[15][20] If it doesn't dissolve, add a small amount of dilute ammonium bicarbonate (e.g., 10%) or ammonium hydroxide.[7][15][16]

  • Neutral/Hydrophobic Peptides (Net Zero Charge): These are the most challenging. Start by dissolving the peptide in a minimal amount of an organic solvent like DMSO, DMF, or acetonitrile.[7][8][17][20]

• Gentle Dissolution: Add the chosen solvent and gently swirl or vortex to dissolve the peptide.[15] Sonication can be used cautiously to aid dissolution.[8][16][17][18][20]

• Dilution: Once the peptide is fully dissolved in the initial solvent, slowly add your aqueous buffer of choice while mixing.[7][17] If the solution becomes cloudy, you have exceeded its solubility limit.

Part 2: In-Depth Troubleshooting Guides

Guide 1: My Peptide Won't Dissolve or the Solution is Hazy

A hazy solution or visible precipitate upon dissolution indicates either poor solubility or rapid aggregation. The goal is to achieve a clear, monomeric stock solution.

Causality Analysis: Why is this happening?

This issue arises when the intermolecular forces between peptide chains are stronger than the forces between the peptide and the solvent. This is common for hydrophobic peptides or for any peptide at a pH near its isoelectric point (pI), where minimal electrostatic repulsion allows molecules to approach each other and aggregate.[2][9]

Systematic Solubilization Protocol

This protocol provides a logical flow for tackling difficult-to-dissolve peptides. Always use a small test aliquot.

Step 1: Determine Peptide Charge

• Assign a value of +1 to each basic residue (K, R, H) and the N-terminus.[17][20][21]

• Assign a value of -1 to each acidic residue (D, E) and the C-terminus.[17][20][21]

• Sum the values to get the net charge.

Step 2: Follow the Solubilization Workflow The following diagram outlines a decision-making process for selecting the appropriate solvent system.

Caption: Systematic workflow for peptide solubilization.

Guide 2: My Peptide Aggregates Over Time or Under Assay Conditions

Even if a peptide dissolves initially, it can aggregate later due to changes in concentration, temperature, pH, or interactions with assay components.

Causality Analysis: What triggers delayed aggregation?

Aggregation is a nucleation-dependent process.[1] A clear solution may contain soluble oligomers or "seeds" that are thermodynamically unfavorable to form but, once present, can rapidly recruit monomers, leading to exponential aggregate growth.[1] Stresses like heating, agitation, or interaction with surfaces (like a microplate well) can provide the energy needed to overcome this initial barrier.[24]

Protocol: Detecting and Characterizing Aggregates

If you suspect aggregation is causing inconsistent results, you must characterize the aggregation state of your solution.

ThT is a dye that exhibits enhanced fluorescence upon binding to the cross-β-sheet structures characteristic of amyloid-like fibrils.[25][26] It is an excellent tool for monitoring aggregation kinetics in real-time.

Step-by-Step ThT Kinetic Assay:

• Reagent Preparation:

  • Peptide Stock: Prepare a concentrated, monomeric stock solution of your peptide using an appropriate disaggregation protocol if necessary (e.g., dissolving in HFIP or dilute NaOH, followed by buffer exchange).[27][28] Immediately before use, centrifuge the stock at >14,000 x g for 20 minutes and use the supernatant.[27]

  • ThT Stock: Prepare a 1 mM ThT stock solution in sterile water. Store protected from light at 4°C.[29]

• Assay Setup (96-well Plate):

  • Use a non-binding, black, clear-bottom 96-well plate to minimize surface-induced aggregation and background fluorescence.[27]

  • Prepare reaction mixtures in each well. A typical final volume is 100-200 µL.

  • Final Concentrations:

    • Peptide: 10-50 µM (optimize for your system)

    • ThT: 10-20 µM[26][28]

    • Buffer: Your buffer of interest (e.g., PBS, pH 7.4)

• Essential Controls:

  • Peptide alone (to monitor aggregation without dye effects)

  • Buffer + ThT (to measure background fluorescence)[27]

  • Peptide + ThT (primary experiment)

• Measurement:

  • Place the plate in a fluorescence plate reader equipped with temperature control and shaking.

  • Settings: Excitation ~440-450 nm, Emission ~480-490 nm.[28][29]

  • Incubate at a constant temperature (e.g., 37°C) with intermittent shaking (e.g., 1 minute of shaking every 5 minutes).[27][28]

  • Record fluorescence intensity every 5-15 minutes for several hours or days.

• Data Analysis:

  • Subtract the background fluorescence (Buffer + ThT) from all readings.

  • Plot fluorescence intensity vs. time. A sigmoidal curve with a lag phase, an exponential growth phase, and a plateau is characteristic of amyloid aggregation.

DLS is a non-invasive technique that measures the size distribution of particles in a solution.[30] It is exceptionally sensitive to the presence of large aggregates because light scattering intensity is proportional to the sixth power of the particle radius.[30]

Step-by-Step DLS Analysis:

• Sample Preparation:

  • Prepare your peptide solution in the final assay buffer.

  • Filter the solution through a low-protein-binding syringe filter (e.g., 0.02 or 0.1 µm) directly into a clean DLS cuvette. This removes dust and pre-existing large aggregates.

• Instrument Setup:

  • Allow the instrument and sample to equilibrate to the desired temperature.

• Measurement:

  • Perform a series of measurements over time to monitor for the appearance of larger species.

• Data Interpretation:

  • Monomeric Peptide: A single, narrow peak corresponding to the hydrodynamic radius (Rh) of the monomer.

  • Aggregated Sample: The appearance of a second peak at a much larger Rh, or a significant increase in the Polydispersity Index (%Pd), indicates the presence of aggregates.[31] DLS is effective for detecting particles in the size range of approximately 0.5 nm to 1 µm.[5]

Caption: Orthogonal methods for detecting peptide aggregation.

Part 3: Advanced Prevention Strategies

If troubleshooting reveals persistent aggregation, proactive strategies are necessary.

Buffer and Formulation Optimization

The solution environment is a powerful tool for controlling aggregation.[32]

• pH Control: Maintain the buffer pH at least 2 units away from the peptide's pI to ensure a high net charge and strong electrostatic repulsion.[2][33]

• Ionic Strength: The effect of salt is complex. Low salt concentrations can screen charges and promote aggregation, while very high concentrations can have stabilizing (Hofmeister) effects.[2][9][24] This must be empirically tested for each peptide.

• Excipients: These are additives that can stabilize the peptide.[4][24][34]

Excipient Class	Examples	Concentration	Mechanism of Action
Amino Acids	L-Arginine, L-Glutamic Acid	50-100 mM	Suppress aggregation by binding to hydrophobic/charged regions and screening interactions.[2][6][7]
Sugars/Polyols	Sucrose, Trehalose, Glycerol	5-10% (w/v)	Stabilize the native state through preferential exclusion, increasing the energy barrier for unfolding.[35]
Surfactants	Polysorbate 20/80, CHAPS	0.01 - 0.1%	Non-ionic or zwitterionic detergents that can coat hydrophobic patches, preventing self-association.[4][6][7]

Handling and Storage Best Practices

• Storage: Store lyophilized peptides at -20°C or -80°C.[16][17][23] For peptides in solution, flash-freeze aliquots in liquid nitrogen and store at -80°C. Avoid repeated freeze-thaw cycles.[23]

• Peptides Prone to Oxidation: For sequences containing Cys, Met, or Trp, use de-gassed, oxygen-free buffers for dissolution and storage to prevent chemical degradation that can trigger aggregation.[8][23]

• Avoid Agitation: Minimize vigorous vortexing or shaking of the peptide solution, as this can introduce mechanical stress and promote aggregation.

By systematically applying these diagnostic and preventative strategies, you can gain control over peptide aggregation, ensuring the reliability and reproducibility of your experimental results.

References

• Dynamic Light Scattering (DLS) Services for Peptide Development. (n.d.). Zentriforce Pharma. Retrieved from [Link]

• A Review of Fifteen Years Developing Computational Tools to Study Protein Aggregation. (2023). International Journal of Molecular Sciences. Retrieved from [Link]

• Use of excipients to control aggregation in peptide and protein formulations. (2010). Journal of Pharmacy and Pharmacology. Retrieved from [Link]

• How to Reconstitute Lyophilized Peptides: Best Practices. (2025). LinkedIn. Retrieved from [Link]

• Evaluation of in silico tools for the prediction of protein and peptide aggregation on diverse datasets. (2021). Briefings in Bioinformatics. Retrieved from [Link]

• Peptide Solubility. (n.d.). Bio Basic. Retrieved from [Link]

• Evaluation of in silico tools for the prediction of protein and peptide aggregation on diverse datasets. (2021). PubMed. Retrieved from [Link]

• Evaluation of Peptide/Protein aggregation using Dynamic Light Scattering. (2023). Medium. Retrieved from [Link]

• Factors affecting the physical stability (aggregation) of peptide therapeutics. (2017). Interface Focus. Retrieved from [Link]

• Optimizing Excipient Properties to Prevent Aggregation in Biopharmaceutical Formulations. (2023). Molecular Pharmaceutics. Retrieved from [Link]

• A facile and dynamic assay for the detection of peptide aggregation. (2016). PubMed. Retrieved from [Link]

• Use of excipients to control aggregation in peptide and protein formulations. (n.d.). ResearchGate. Retrieved from [Link]

• Prediction and evaluation of protein aggregation with computational methods. (n.d.). PMC. Retrieved from [Link]

• Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods. (2020). International Journal of Molecular Sciences. Retrieved from [Link]

• How to dissolve, handle and store synthetic peptides. (n.d.). LifeTein®. Retrieved from [Link]

• Excipient Selection for Protein Stabilization. (2026). Pharmaceutical Technology. Retrieved from [Link]

• Peptide Solubilization. (n.d.). JPT. Retrieved from [Link]

• How to Properly Reconstitute Lyophilized Proteins?. (n.d.). Cusabio. Retrieved from [Link]

• Virtual Screening for Dipeptide Aggregation: Toward Predictive Tools for Peptide Self-Assembly. (2011). The Journal of Physical Chemistry Letters. Retrieved from [Link]

• Identification of properties important to protein aggregation using feature selection. (2013). BMC Bioinformatics. Retrieved from [Link]

• Thioflavin T Binding Assay. (n.d.). Bio-protocol. Retrieved from [Link]

• Best Practices for Peptide Storage and Handling. (n.d.). Genosphere Biotechnologies. Retrieved from [Link]

• Peptide Aggregation in Manufacturing: Mechanisms, Challenges and Case Studies. (2025). Xtalks. Retrieved from [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. Retrieved from [Link]

• Factors affecting the physical stability (aggregation) of peptide therapeutics. (2017). PMC. Retrieved from [Link]

• Dynamic Light Scattering (DLS). (n.d.). Unchained Labs. Retrieved from [Link]

• Aggregation Behavior of Structurally Similar Therapeutic Peptides Investigated by 1H NMR and All-Atom Molecular Dynamics Simulations. (2022). PMC. Retrieved from [Link]

• How to Prevent Protein Aggregation: Insights and Strategies. (2026). LinkedIn. Retrieved from [Link]

• Investigating the Mechanism of Peptide Aggregation: Insights from Mixed Monte Carlo-Molecular Dynamics Simulations. (n.d.). PMC. Retrieved from [Link]

• Aggregation by DLS. (n.d.). Novatia, LLC. Retrieved from [Link]

• Effects of pH and Salts on the Aggregation State of Semaglutide and Membrane Filtration Performance. (2025). MDPI. Retrieved from [Link]

• Influence of pH and sequence in peptide aggregation via molecular simulation. (n.d.). OPUS. Retrieved from [Link]

• Preventing Protein Aggregation. (n.d.). Biozentrum. Retrieved from [Link]

• ThT 101: a primer on the use of thioflavin T to investigate amyloid formation. (2017). Taylor & Francis Online. Retrieved from [Link]

• Amyloid beta M1 42 Aggregation Monitored by Thioflavin-T ThT Fluorescence in a Plate Reader. (2025). Protocols.io. Retrieved from [Link]

• Dynamic Light Scattering (DLS) for Monitoring Protein Aggregation. (2024). AZoNano. Retrieved from [Link]

• Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation. (2017). PMC. Retrieved from [Link]

Sources

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• 2. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigating the Mechanism of Peptide Aggregation: Insights from Mixed Monte Carlo-Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. zentriforce.com [zentriforce.com]
• 6. biozentrum.unibas.ch [biozentrum.unibas.ch]
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• 8. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 9. Effects of pH and Salts on the Aggregation State of Semaglutide and Membrane Filtration Performance | MDPI [mdpi.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Evaluation of in silico tools for the prediction of protein and peptide aggregation on diverse datasets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Prediction and evaluation of protein aggregation with computational methods - PMC [pmc.ncbi.nlm.nih.gov]
• 13. d-nb.info [d-nb.info]
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• 19. cusabio.com [cusabio.com]
• 20. biobasic.com [biobasic.com]
• 21. Solubility Guidelines for Peptides [sigmaaldrich.com]
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• 23. Best Practices for Peptide Storage and Handling [genosphere-biotech.com]
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• 26. Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation - PMC [pmc.ncbi.nlm.nih.gov]
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• 28. bio-protocol.org [bio-protocol.org]
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• 31. enovatia.com [enovatia.com]
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• 34. pharmtech.com [pharmtech.com]
• 35. biopharmaspec.com [biopharmaspec.com]

Technical Support Center: Optimizing Peptide Storage &amp; Preventing Degradation

Welcome to the Peptide Storage Technical Support Center. Peptides are highly sensitive biomolecules, and their structural integrity is entirely dependent on the environmental conditions they are subjected to during storage and reconstitution. This guide is designed for researchers and drug development professionals to troubleshoot degradation issues, understand the biochemical causality behind storage protocols, and implement self-validating workflows.

Quantitative Data: Peptide Degradation Pathways & Risk Factors

Understanding the primary mechanisms of peptide degradation is the first step in optimizing storage. The table below summarizes the most common degradation pathways, the specific amino acid residues at risk, and the mechanistic causality behind their breakdown.

Degradation Pathway	High-Risk Residues	Mechanistic Cause	Optimal Prevention Strategy
Oxidation	Cys, Met, Trp	Reactive oxygen species (ROS) oxidize sulfur atoms or aromatic rings, altering the peptide's tertiary conformation.	Store under an Argon/N₂ blanket; utilize anaerobic buffers.
Deamidation	Asn, Gln	Hydrolysis of side-chain amides at basic pH forms a highly reactive succinimide intermediate.	Maintain solution pH at 5–6; strictly avoid pH > 8.
Hydrolysis	Asp	Water molecules catalytically cleave peptide bonds over time, destroying the primary sequence.	Store in lyophilized form at -20°C to -80°C; use desiccants.
Deliquescence	Asp, Glu, Lys, Arg, His	Highly hygroscopic charged residues absorb atmospheric moisture, triggering auto-degradation.	Equilibrate vials to room temperature in a desiccator before opening.

Troubleshooting Guides & FAQs

Q1: Why did my lyophilized peptide lose activity after opening the vial, despite storing it at -20°C? Causality & Solution: The most common culprit is deliquescence combined with thermal shock. Peptides containing charged residues (Asp, Glu, Lys, Arg, His) are highly hygroscopic and prone to moisture absorption 1[1]. When a cold vial is opened immediately in a humid laboratory environment, atmospheric moisture rapidly condenses on the powder. This microscopic moisture initiates localized hydrolysis and structural degradation 2[2]. Self-Validating Fix: Always place the sealed vial in a desiccator and allow it to equilibrate to room temperature for at least 30–60 minutes before removing the lid 3[3].

Q2: My peptide contains multiple Cysteine and Methionine residues. How do I prevent it from degrading in storage? Causality & Solution: Cysteine and Methionine are highly susceptible to oxidation because their sulfur atoms readily react with atmospheric oxygen, forming unintended disulfides or sulfoxides 4[4]. This alters the peptide's tertiary structure and biological activity. Self-Validating Fix: Store these specific peptides under an anaerobic environment. Purge the vial with an inert gas like Argon or Nitrogen before sealing 5[5]. When reconstituting, use degassed buffers to minimize dissolved oxygen.

Q3: After thawing my reconstituted peptide solution, I noticed turbidity and a loss of efficacy. What happened? Causality & Solution: You are likely observing aggregation induced by freeze-thaw cycles. When a peptide solution freezes, ice crystals form, pushing the peptide into highly concentrated micro-pockets. This drastic concentration spike, combined with localized pH shifts during crystallization, forces peptides to unfold, aggregate, and denature 4[4]. Self-Validating Fix: Never subject liquid peptides to repeated freeze-thaw cycles. Immediately after reconstitution, divide the solution into single-use aliquots and freeze them at -80°C 5[5].

Q4: Does the pH of my reconstitution buffer actually matter for long-term storage? Causality & Solution: Yes, significantly. Peptides containing Asparagine (Asn) or Glutamine (Gln) undergo deamidation , where the amide side chain is hydrolyzed to a carboxylic acid 4[4]. This reaction is highly accelerated at basic pH (pH > 8) 3[3]. Self-Validating Fix: Unless specifically required for solubility, avoid basic buffers. Dissolve peptides in slightly acidic buffers (pH 4–6) to suppress the succinimide intermediate formation and extend shelf life6[6].

Experimental Protocols: Self-Validating Reconstitution & Aliquoting

Objective: To safely transition a lyophilized peptide into a stable, sterile solution for long-term experimental use without compromising structural integrity.

Step 1: Thermal Equilibration (Crucial for Hygroscopic Peptides)

• Remove the lyophilized peptide vial from -20°C or -80°C storage.

• Place the unopened vial in a desiccator at room temperature for 30–60 minutes.

• Validation Check: Ensure the vial exterior is completely free of condensation before breaking the seal. If moisture is present, wait an additional 15 minutes.

Step 2: Solubility Testing & Solubilization

• Do not add solvent to the entire batch immediately. Extract a micro-fraction (e.g., 1-2 mg) to test solubility3[3].

• Determine the peptide's polarity based on its sequence. Use sterile, slightly acidic buffers (pH 5–6) for standard peptides 1[1].

• Validation Check: The solution must be completely clear. If turbidity persists, sonicate briefly or adjust the solvent strategy (e.g., adding a small percentage of DMSO if the peptide is highly hydrophobic, ensuring the final DMSO concentration is compatible with your downstream assay).

Step 3: Sterile Filtration

• Once fully dissolved, draw the solution into a sterile syringe.

• Pass the solution through a low-protein-binding 0.2 µm filter to eliminate bacterial contaminants, which secrete proteases that rapidly degrade peptides 5[5].

• Validation Check: Plate a 10 µL drop on an agar plate and incubate overnight to confirm sterility (highly recommended for long-term cell culture experiments).

Step 4: Single-Use Aliquoting & Cryopreservation

• Divide the filtered solution into pre-chilled, sterile microcentrifuge tubes. Calculate volumes based on daily experimental needs to strictly enforce a "one-thaw" rule 1[1].

• Store all aliquots at -80°C. Liquid peptides are significantly less stable than lyophilized powders, and -80°C effectively halts kinetic degradation pathways5[5].

Visualizations

Decision tree for evaluating peptide sequences to determine optimal storage and handling.

References

• Title : Storage Guidelines for Lyophilized Peptides Source : GenScript URL :[Link]

• Title : Handling and Storage of Synthetic Peptides Source : NovoPro Bioscience Inc. URL :[Link]

• Title : How to Store Peptides | Best Practices for Researchers Source : JPT Peptide Technologies URL :[Link]

• Title : Storing Research Peptides in Laboratories Source : 99PurityPeptides URL :[Link]

• Title : Progress in peptide and protein therapeutics: Challenges and strategies Source : NIH PMC URL :[Link]

Sources

• 1. genscript.com [genscript.com]
• 2. Progress in peptide and protein therapeutics: Challenges and strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Storing Research Peptides in Laboratories | 99PurityPeptides [99puritypeptides.com]
• 5. novoprolabs.com [novoprolabs.com]
• 6. jpt.com [jpt.com]

Reference Data & Comparative Studies

Comprehensive Guide to the Analytical Validation of H-DL-Ala-DL-Leu-Gly-OH Synthesis: A Comparative MS/MS Perspective

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of validating short, stereochemically complex peptides. The synthesis of the tripeptide H-DL-Ala-DL-Leu-Gly-OH presents a unique dual challenge. Because the synthesis utilizes racemic DL-Alanine and DL-Leucine, the final product is a mixture of four distinct diastereomers: D-Ala-D-Leu-Gly, D-Ala-L-Leu-Gly, L-Ala-D-Leu-Gly, and L-Ala-L-Leu-Gly.

While standard mass spectrometry can easily confirm the1[1], it is inherently blind to stereochemistry. This guide objectively compares three advanced MS/MS-based workflows, explaining the mechanistic causality behind each technique, and provides a self-validating experimental protocol to ensure absolute sequence and stereochemical fidelity.

Mechanistic Causality: Why Fragmentation Choice Dictates Sequence Validation

Before addressing the stereoisomers, we must validate the primary sequence (Ala-Leu-Gly). For short tripeptides, the choice of tandem mass spectrometry (MS/MS) fragmentation is the defining factor between a validated sequence and ambiguous data.

• Trap-Type CID (Collision-Induced Dissociation): In traditional linear ion traps, CID is governed by the 2[2]. An ion trap cannot stably hold a precursor ion alongside its low-mass fragments. For a precursor of m/z 260, fragments below m/z ~85 are ejected and lost. Consequently, the crucial y1​ ion (Glycine, m/z 76) and diagnostic immonium ions are invisible, leading to incomplete sequence coverage.

• Beam-Type HCD (Higher-energy Collisional Dissociation): HCD fragmentation occurs in a dedicated multipole collision cell rather than the ion trap, 3[3]. This beam-type fragmentation generates a predominance of y-ions and allows b-ions to further fragment into smaller species[4]. For Ala-Leu-Gly, HCD ensures the detection of the complete b- and y-ion series at high resolution, providing 5[5].

Comparative Strategies for Stereochemical Validation

Validating the incorporation of DL-amino acids requires resolving the four isobaric diastereomers. Standard Reversed-Phase (RP) LC-MS/MS fails here, as the isomers co-elute with identical fragmentation spectra. We must introduce an orthogonal dimension of separation.

Strategy A: Chiral LC-MS/MS with Isotope Spiking

By synthesizing an all-L heavy isotope-labeled standard (e.g., 13C/15N -L-Ala-L-Leu-Gly) and spiking it into the synthetic mixture, we create a self-validating system. A chiral stationary phase resolves the four peaks, and the6[6], anchoring the stereochemical assignment for the remaining D,D, D,L, and L,D peaks.

Strategy B: Ion Mobility-Mass Spectrometry (IM-MS)

IM-MS introduces a gas-phase separation dimension based on the molecule's size, shape, and charge. Diastereomers of Ala-Leu-Gly adopt slightly different gas-phase conformations, resulting in 7[7]. Coupling LC with IM-MS allows for the 8[8] without relying solely on specialized, time-consuming chiral chromatography.

Quantitative Comparison of Analytical Workflows

Analytical Strategy	Sequence Confirmation	Stereoisomer Differentiation	Mechanistic Causality & Limitations
Standard RP-LC-CID-MS/MS	Partial	None	Trap-type CID suffers from the 1/3 rule; RP-LC cannot resolve enantiomers. Fails validation.
Standard RP-LC-HCD-MS/MS	Complete	None	Beam-type HCD captures low-mass immonium/ y1​ ions, validating sequence, but fails stereochemistry.
Chiral LC-HCD-MS/MS (Isotope Spike)	Complete	High	Chiral stationary phase resolves diastereomers; heavy spike self-validates the L,L form.
LC-IM-HCD-MS/MS (Ion Mobility)	Complete	Very High	Gas-phase separation based on Collision Cross Section (CCS) differences provides orthogonal validation.

Self-Validating Experimental Protocol: LC-IM-HCD-MS/MS

To ensure absolute scientific integrity, the following step-by-step workflow utilizes Chiral LC coupled to IM-HCD-MS/MS. This creates a closed, self-validating loop for both sequence and stereochemistry.

Step 1: Isotopic Standard Preparation Synthesize an all-L reference standard ( 13C/15N -L-Ala-L-Leu-Gly). This serves as a heavy isotope spike, providing an internal control for retention time and CCS alignment.

Step 2: Chromatographic Separation Reconstitute the synthetic H-DL-Ala-DL-Leu-Gly-OH crude mixture and the heavy standard in 0.1% Formic Acid. Inject 2 µL onto a Chiralpak ZWIX(+) column. Run a gradient of Methanol/Acetonitrile/Water with 50 mM Ammonium Formate to resolve the four diastereomers.

Step 3: Ion Mobility (IM) Separation Operate the mass spectrometer in positive ESI mode. Pass the eluting precursors ([M+H]+ m/z 260.16) through a Trapped Ion Mobility Spectrometry (TIMS) or Cyclic IMS cell. Record the drift times to calculate the CCS values for each isomer, providing an orthogonal layer of structural validation.

Step 4: Beam-Type HCD Fragmentation Isolate the mobility-separated precursors using the quadrupole. Subject them to HCD at a Normalized Collision Energy (NCE) of 28%. This ensures complete backbone cleavage without the low-mass cut-off restrictions of traditional CID.

Step 5: High-Resolution Detection and Data Integration Detect the fragment ions in the Orbitrap or TOF analyzer at a resolution of >60,000. Integrate the extracted ion chromatograms (EICs) for the four resolved peaks to quantify the stereoisomeric ratio. Confirm the sequence by mapping the y1​ , y2​ , b1​ , and b2​ fragment ions.

Workflow Visualization

Fig 1: LC-IM-HCD-MS/MS workflow for sequence and stereochemical validation of synthetic peptides.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. reddit.com [reddit.com]
• 3. Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms For Murine Phosphoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. | Department of Chemistry [chem.ox.ac.uk]
• 6. Evaluation of endogenous peptide stereochemistry using liquid chromatography-mass spectrometry-based spiking experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biopharmaspec.com [biopharmaspec.com]
• 8. researchgate.net [researchgate.net]

circular dichroism analysis of Ala-Leu-Gly peptides

Title: Circular Dichroism Analysis of Ala-Leu-Gly Peptides: A Comparative Guide to High-End Spectrometers

Introduction: The Biophysical Challenge of Short Peptides Analyzing the tripeptide Ala-Leu-Gly (ALG) via Circular Dichroism (CD) spectroscopy presents a severe biophysical challenge. Unlike large globular proteins, short peptides (<10 amino acids) lack the extensive, cooperative hydrogen-bonding networks required to stabilize canonical α -helices or β -sheets[1]. Instead, they exist as highly dynamic conformational ensembles, rapidly interconverting between random coils, transient polyproline II (PPII) helices, and nascent β -turns.

Because these structures lack cooperativity, their CD signals are inherently weak and shifted deep into the Far-UV region (180–200 nm)[2]. In this region, the structural information relies entirely on the intense π→π∗ electronic transition of the amide backbone. To capture this, researchers require instrumentation capable of exceptional signal-to-noise (S/N) ratios, ultra-low stray light, and rigorous control over solvent absorbance[3]. This guide objectively compares the leading CD spectrometers—the JASCO J-1500 and the Applied Photophysics Chirascan—against the gold standard of Synchrotron Radiation CD (SRCD), providing a field-proven, self-validating protocol for short peptide analysis.

Instrument Comparison: High-End Benchtop vs. Synchrotron CD When evaluating CD spectrometers for short peptides, the primary limiting factor is photon throughput in the deep Far-UV region. Atmospheric oxygen and aqueous buffers absorb UV light strongly below 200 nm, which can starve the detector of photons and lead to artifactual data[4].

• JASCO J-1500 : Considered the industry workhorse, the J-1500 utilizes a double prism monochromator design that ensures exceptionally low stray light[5]. This is critical when pushing measurements down to 163 nm. However, achieving this performance requires a high-flow nitrogen purge to completely eliminate oxygen absorption[6].

• Applied Photophysics Chirascan : The Chirascan employs an innovative single monochromator with a sealed optical housing, which drastically reduces nitrogen consumption to just 5 L/min for far-UV work[7]. Its sophisticated digital data acquisition and multi-channel detection (simultaneous CD, absorbance, and temperature) make it highly efficient for dynamic, high-throughput thermodynamic analyses[8].

• Synchrotron Radiation CD (SRCD) : The ultimate benchmark alternative. By utilizing the intense, continuous photon flux of a particle accelerator, SRCD can penetrate the vacuum UV region down to 130 nm, revealing subtle electronic transitions in tripeptides that benchtop instruments simply cannot detect.

Table 1: Comparison of High-End CD Spectrometers for Short Peptide Analysis

Specification / Feature	JASCO J-1500	Applied Photophysics Chirascan	Synchrotron Radiation CD (SRCD)
Monochromator Design	Double prism	Single prism (sealed)	Beamline optics
Wavelength Range	163 nm – 1600 nm	165 nm – 1150 nm	130 nm – 350 nm
Far-UV N 2​ Purge Flow	High (Critical for <190 nm)	Low (~5 L/min)	None (Ultra-high vacuum)
Stray Light (at 200 nm)	< 0.0003%	< 0.001%	Negligible
Throughput / Automation	Medium (6-position turret)	High (Automated qCD options)	Low (Requires grant/beamtime)
Best Application	Broad spectral range, extreme low stray light	High-throughput, dynamic multi-mode	Ultra-low wavelength (<170 nm)

Experimental Workflow: A Self-Validating Protocol for ALG Analysis To ensure scientific integrity, the experimental workflow must be a closed, self-validating system. Every step must include a built-in quality control check to prevent the propagation of optical artifacts, which are highly prevalent when analyzing weak signals in the Far-UV region[9].

Figure 1: Self-validating experimental workflow for Far-UV CD analysis of short peptides.

Step-by-Step Methodology:

• System Calibration (The CSA Check): Before analyzing the ALG peptide, validate the instrument's ellipticity scale and wavelength accuracy using (+)-10-camphorsulfonic acid (CSA).

  • Causality & Validation: The ratio of the positive peak at 290.5 nm to the negative peak at 192.5 nm must be exactly 2.0 to 2.1[3]. If it deviates, the instrument's optics are misaligned or the nitrogen purge is insufficient, and the system requires recalibration.

• Buffer Baseline Validation: Short peptides require high concentrations (0.5 - 1.0 mg/mL) to generate a measurable signal, but the solvent must remain transparent[5]. Use a low-salt buffer (e.g., 10 mM sodium phosphate, pH 7.0) and a 0.1 mm pathlength quartz cuvette.

  • Causality & Validation: Run a buffer-only scan. The High Tension (HT) voltage applied to the photomultiplier tube must remain below 600V (or the manufacturer's specified threshold) down to 185 nm. If the HT spikes, the buffer is too opaque, and the pathlength must be reduced.

• Sample Acquisition & Dynamic HT Monitoring: Load the ALG peptide solution. Scan from 260 nm down to 180 nm at a scan rate of 20 nm/min, averaging at least 3 accumulations to improve the S/N ratio.

  • Causality & Validation: Monitor the HT voltage simultaneously with the CD signal[7]. If the HT voltage exceeds the linear range of the detector at 190 nm, the CD data at that wavelength is mathematically invalid due to photon starvation, regardless of how smooth the curve appears. If this occurs, dilute the sample or use a shorter pathlength (e.g., 0.01 mm).

• Data Deconvolution: Convert the raw ellipticity ( θ , mdeg) to Mean Residue Ellipticity (MRE) to normalize for peptide length and concentration. Use established algorithms to estimate the transient secondary structure fractions[9].

Data Interpretation: ALG Peptide Conformational Shifts Because ALG is a highly flexible tripeptide, its CD spectrum is acutely sensitive to the solvent environment. The table below summarizes the expected quantitative data and structural shifts when analyzing ALG under different conditions.

Table 2: Representative Experimental Data for ALG Peptide Conformational Shifts

Solvent System	Peak Minimum (nm)	Peak Maximum (nm)	Inferred Conformation
100% Aqueous Buffer	~195 nm (Strong)	~212 nm (Weak)	Random Coil
50% Trifluoroethanol (TFE)	~205 nm (Medium)	~190 nm (Strong)	Nascent α -helical tendency
100% Methanol	~198 nm (Strong)	~220 nm (Weak)	Polyproline II (PPII) transition

Conclusion & Recommendations For routine structural verification and high-throughput biocomparability of ALG and similar short peptides, the Applied Photophysics Chirascan offers superior operational efficiency, particularly with its low nitrogen requirements and simultaneous multi-channel acquisition[7]. However, if the research demands probing the deepest possible Far-UV regions on a benchtop to capture the full π→π∗ transition without artifactual noise, the JASCO J-1500 's double monochromator provides a distinct advantage[5]. For absolute structural resolution of highly dynamic tripeptides, securing beamtime for Synchrotron Radiation CD remains the definitive, albeit less accessible, choice.

References

• Title: How to study proteins by circular dichroism Source: Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics URL: [Link]

• Title: Using circular dichroism spectra to estimate protein secondary structure Source: Nature Protocols URL:[Link]

• Title: Chirascan Circular Dichroism Spectrometers Source: Applied Photophysics URL:[Link]

• Title: Circular dichroism spectra of short, fixed-nucleus alanine helices Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• 1. Helicity of short E-R/K peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. minerva.union.edu [minerva.union.edu]
• 4. Using circular dichroism spectra to estimate protein secondary structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Jasco J-1500 Circular Dichroism (CD) Spectrometer | Biomolecular Interactions Facility | The Huck Institutes (en-US) [huck.psu.edu]
• 6. JASCO-1500 CD Spectrometer | Cornell Center for Materials Research (CCMR) [ccmr.cornell.edu]
• 7. scientex.com.au [scientex.com.au]
• 8. BCF Chirascan-plus qCD [idv.sinica.edu.tw]
• 9. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]

validation of experimental results using synthetic peptide standards

Precision in Proteomics: A Comparative Guide to Validating Experimental Results Using Synthetic Peptide Standards

As a Senior Application Scientist, I frequently evaluate why promising biomarker candidates fail during the transition from discovery to clinical verification. The culprit is rarely the mass spectrometer's sensitivity; rather, it is the lack of rigorous, self-validating assay protocols. In targeted proteomics—specifically Multiple Reaction Monitoring (MRM) and Parallel Reaction Monitoring (PRM)—absolute quantification requires internal standards to correct for matrix effects and ionization variability[1].

This guide objectively compares the performance of High-Purity Synthetic Peptide Standards (e.g., AQUA peptides) against alternative methodologies, such as Recombinant Protein Standards and Label-Free approaches. By grounding our workflows in the Clinical Proteomic Tumor Analysis Consortium (CPTAC) guidelines[2],[3], we will explore the causality behind experimental choices and outline a self-validating system for multiplexed assay deployment.

The Causality of Choice: Synthetic Peptides vs. Alternatives

Why do we use stable-isotope labeled (SIS) synthetic peptides? Mass spectrometers are not inherently quantitative. Fluctuations in electrospray ionization (ESI) efficiency and matrix suppression can drastically skew signal intensities. By spiking a heavy-labeled synthetic peptide directly into the sample, we create an internal standard that co-elutes perfectly with the endogenous "light" peptide. Because they share identical physicochemical properties but differ in mass, any matrix-induced signal suppression affects both equally. The ratio of their peak areas provides a self-correcting, absolute quantification metric[1].

However, standard synthetic peptides are typically spiked post-digestion. Therefore, they do not account for incomplete enzymatic cleavage during sample preparation. To address this, researchers sometimes turn to Recombinant Protein Standards (e.g., QconCAT, PSAQ), which are spiked pre-digestion[4]. While recombinant proteins control for digestion bias, they are prone to aggregation, difficult to multiplex at scale, and cost significantly more. For high-throughput, highly multiplexed biomarker verification (e.g., 50+ targets), synthetic peptides remain the gold standard due to their scalability, stability, and cost-efficiency[5].

Table 1: Quantitative Comparison of Validation Standards

Standard Type	Multiplexing Capacity	Digestion Bias Correction	Typical CV (Precision)	Cost per Assay	Best Use Case
Synthetic Peptides (AQUA)	High (100+ peptides)	No (unless "winged")	< 10 - 15%	Low to Medium	High-throughput MRM/PRM biomarker verification[5].
Recombinant Proteins	Low to Medium	Yes	< 10%	High	Absolute quantification of complex, low-abundance single targets[4].
Label-Free (Endogenous)	High	N/A	20 - 30%+	Very Low	Early-stage discovery; relative quantification.

Mechanistic Deep Dive: Isotope Dilution Mass Spectrometry (IDMS)

To trust the data, one must understand the mechanism. The IDMS workflow relies on the predictable behavior of isotopic variants. The following diagram illustrates why the post-digestion spike of synthetic peptides creates a self-validating quantification loop.

Fig 1. Mechanistic pathway of Isotope Dilution Mass Spectrometry (IDMS) using AQUA peptides.

Building a Self-Validating System: CPTAC-Aligned Methodology

A protocol is only as good as its validation. We employ a "fit-for-purpose" validation strategy aligned with CPTAC guidelines[2],[3]. This ensures that every assay inherently validates its own limits of quantitation (LOQ) and linearity before measuring endogenous samples.

Step-by-Step Methodology for Assay Validation:

• Target Selection & Synthesis: Select proteotypic tryptic peptides (7–20 amino acids, avoiding missed cleavages or reactive residues like Met/Cys)[5]. Synthesize heavy-isotope labeled versions (e.g., ^13C/^15N on C-terminal Lys/Arg) to ensure identical retention times.

• Matrix Preparation: Generate a pooled background matrix (e.g., target cell lysate or plasma) that has been depleted of the endogenous target, or use a surrogate matrix that mimics the biological sample's complexity.

• Response Curve Generation (CPTAC Experiment 1): Spike a constant concentration of the heavy synthetic peptide into the matrix. Spike the light synthetic peptide in a serial dilution (spanning 4-5 orders of magnitude) to build the calibration curve.

• LC-MRM/PRM Acquisition: Analyze the samples using a triple-quadrupole (QQQ) or high-resolution mass spectrometer. Ensure sufficient data points across the chromatographic peak (ideally >10 points per peak) for accurate integration.

• Data Analysis & Validation: Calculate the peak area ratio (Light/Heavy). Fit the data to a linear regression model with 1/x² weighting. The Lower Limit of Quantitation (LLOQ) is defined as the lowest concentration where the Coefficient of Variation (CV) is <20% and the signal-to-noise ratio is >10[5].

Fig 2. CPTAC-aligned workflow for targeted MS assay validation using synthetic peptides.

Table 2: CPTAC Fit-for-Purpose Validation Metrics

CPTAC Experiment	Objective	Methodology	Acceptable Criteria
Exp 1: Response Curve	Determine LLOQ and linear dynamic range.	Serial dilution of light peptide against constant heavy spike in matrix[5].	R² > 0.98; LLOQ CV < 20%.
Exp 2: Repeatability	Assess intra- and inter-assay precision.	Triplicate preparations across multiple days at low, medium, and high concentrations.	Total CV < 20%[3].
Exp 3: Selectivity	Ensure no matrix interference.	Analyze blank matrix with and without heavy spike.	No interfering peaks at target RT.

Conclusion

While recombinant protein standards offer distinct advantages in correcting for enzymatic digestion biases[4], high-purity synthetic peptide standards remain the most versatile, scalable, and cost-effective solution for multiplexed targeted proteomics[5]. By adhering to rigorous, self-validating frameworks like the CPTAC guidelines[2], researchers can confidently bridge the gap between biomarker discovery and clinical verification, ensuring that experimental results are both reproducible and biologically meaningful.

References

• Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays - nih.gov - 2[2]

• Characterization of 53 Multiplexed Targeted Proteomics Assays for Verification Studies in Cancer Cell Lines - acs.org - 5[5]

• Proteomic Assay Portal Guidance - cancer.gov - 3[3]

• Targeted Proteomics Analysis of Plasma Proteins Using Recombinant Protein Standards for Addition Only Workflows - tandfonline.com - 4[4]

• Quantitative Mass Spectrometry in Proteomics: A Critical Review - researchgate.net -1[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Proteomic Assay Portal Guidance - NCI [dctd.cancer.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]

functional comparison of H-DL-Ala-DL-Leu-Gly-OH with other bioactive peptides

As a Senior Application Scientist, evaluating the pharmacokinetic and pharmacodynamic profiles of short peptides requires a rigorous understanding of their stereochemistry, transport mechanisms, and enzymatic vulnerabilities.

The synthetic tripeptide H-DL-Ala-DL-Leu-Gly-OH (a racemic mixture of Alanine and Leucine, terminating in Glycine) represents a highly optimized scaffold in peptide drug design. By deliberately incorporating D-amino acids into the standard Ala-Leu-Gly (ALG) sequence, researchers can bypass the severe pharmacokinetic limitations that typically plague natural L-peptides, specifically rapid gastrointestinal proteolysis and poor membrane permeability.

This guide provides an objective, data-driven functional comparison between H-DL-Ala-DL-Leu-Gly-OH and other prominent bioactive peptides, supported by self-validating experimental protocols.

Strategic Advantages of H-DL-Ala-DL-Leu-Gly-OH

The rational design of H-DL-Ala-DL-Leu-Gly-OH exploits two fundamental biological mechanisms:

• Exploitation of SLC15A1 (PEPT1) Transporters : Unlike larger peptides that violate Lipinski’s Rule of Five and require complex transcytosis or nanocarrier encapsulation, tripeptides are direct substrates for the proton-coupled oligopeptide transporters PEPT1 (intestinal) and PEPT2 (renal)[1]. This carrier-mediated transport allows for near-complete oral absorption.

• Stereochemical Protease Resistance : Natural L-peptides are rapidly cleaved by brush-border peptidases, trypsin, and chymotrypsin. The substitution of L-amino acids with D-enantiomers (DL-Ala and DL-Leu) introduces severe steric hindrance at the scissile bond. This prevents the peptide from properly aligning within the catalytic clefts of proteases, drastically extending its biological half-life[2][3].

Functional Comparison with Alternative Bioactive Peptides

To understand the utility of H-DL-Ala-DL-Leu-Gly-OH, we must benchmark it against natural tripeptides, extended bioactive sequences, and cyclic derivatives.

A. Extended ACE-Inhibitory Peptides (e.g., Ala-Leu-Gly-Pro-Gln-Phe-Tyr)

Derived from stone fish hydrolysates, the heptapeptide Ala-Leu-Gly-Pro-Gln-Phe-Tyr exhibits exceptionally potent Angiotensin I-converting enzyme (ACE) inhibitory activity, with an IC50 of 0.012 mM[4]. Molecular docking confirms that its C-terminal aromatic residues (Phe, Tyr) form strong hydrogen bonds with the ACE binding center[4]. However, its size (7 amino acids) precludes PEPT1 transport. To achieve in vivo efficacy, it requires advanced formulation, such as alginate-chitosan nanoparticle encapsulation, to survive gastric transit and facilitate absorption[5].

B. Natural L-Form Tripeptides (H-L-Ala-L-Leu-Gly-OH)

The natural L-enantiomer is a standard substrate for PEPT1[1]. While it possesses excellent theoretical permeability, its practical oral bioavailability is near zero due to rapid degradation by luminal and intracellular dipeptidases. It is primarily used as a nutritional nitrogen source rather than a therapeutic agent.

C. Cyclic Dipeptides (e.g., Cyclo(Ala-Leu))

Under thermal stress, linear tripeptides like Ala-Leu-Gly can undergo cyclodehydration, where the N-terminal amino group attacks the internal peptide bond, forming a cyclic dipeptide (diketopiperazine) and releasing the C-terminal Glycine[6]. While cyclic dipeptides exhibit excellent oral bioavailability and resistance to proteolysis, the loss of the linear pharmacophore fundamentally alters their target receptor binding profile.

Quantitative Data Comparison

Peptide / Scaffold	Molecular Weight (Da)	Primary Bioactivity / Target	PEPT1 Affinity	Proteolytic Half-Life (Intestinal)	Delivery Requirement
H-DL-Ala-DL-Leu-Gly-OH	259.30	Carrier-mediated transport probe	High	> 12 hours	Unformulated Oral
H-L-Ala-L-Leu-Gly-OH	259.30	Nutritional nitrogen source	High	< 15 minutes	Unformulated Oral
Ala-Leu-Gly-Pro-Gln-Phe-Tyr	794.44	ACE Inhibition (IC50: 0.012 mM)	None	< 30 minutes	Nanocarrier (Alginate/Chitosan)
Cyclo(Ala-Leu)	184.24	Variable (Antibacterial/Signaling)	Passive	> 24 hours	Unformulated Oral

Mechanistic Visualization

The absorption of H-DL-Ala-DL-Leu-Gly-OH is driven by the transmembrane proton gradient. The acidic microclimate of the intestinal lumen (pH ~6.0) drives the co-transport of the peptide and a proton ( H+ ) into the enterocyte via PEPT1[7]. Because the D-amino acids prevent intracellular peptidase degradation, the intact tripeptide successfully exits via basolateral efflux into the portal vein.

Figure 1: PEPT1-mediated apical transport and basolateral efflux of the protease-resistant tripeptide.

Experimental Methodologies

To objectively validate the performance of H-DL-Ala-DL-Leu-Gly-OH against its natural L-counterpart and larger bioactive peptides, the following self-validating protocols must be executed.

Protocol 1: Proteolytic Stability Assay (Simulated Gastrointestinal Digestion)

Causality: This assay determines if the D-amino acid substitutions successfully confer steric hindrance against major gastrointestinal proteases compared to the L-enantiomer[3].

• Preparation of Simulated Fluids :

  • Simulated Gastric Fluid (SGF): 3.2 mg/mL pepsin in 0.03 M NaCl, adjusted to pH 1.2 with HCl.

  • Simulated Intestinal Fluid (SIF): 10 mg/mL pancreatin in 0.05 M KH2​PO4​ , adjusted to pH 6.8 with NaOH.

• Incubation : Dissolve the peptide in SGF or SIF to a final concentration of 1 mg/mL. Incubate at 37°C under continuous shaking (300 rpm).

• Sampling & Quenching : Extract 50 µL aliquots at 0, 15, 30, 60, 120, and 240 minutes. Immediately quench the enzymatic reaction by adding 50 µL of 1% Trifluoroacetic acid (TFA) in acetonitrile to precipitate the proteins.

• Centrifugation : Centrifuge at 12,000 × g for 10 minutes at 4°C.

• Quantification : Analyze the supernatant using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode. Calculate the half-life ( t1/2​ ) based on the logarithmic decay of the intact peptide peak area.

Protocol 2: Caco-2 Cell Monolayer Transport Kinetics

Causality: Caco-2 cells spontaneously differentiate to form polarized monolayers that express apical PEPT1, perfectly mimicking human enterocytes[7]. This assay measures the apparent permeability ( Papp​ ) of the tripeptide.

• Cell Seeding : Seed Caco-2 cells on polycarbonate transwell inserts (0.4 µm pore size) at a density of 1×105 cells/ cm2 .

• Differentiation : Culture for 21 days. Self-Validation Step: Measure Transepithelial Electrical Resistance (TEER). Only proceed if TEER > 300 Ω⋅cm2 , confirming tight junction integrity.

• Transport Initiation : Wash monolayers with Hank's Balanced Salt Solution (HBSS). Add 0.5 mL of HBSS adjusted to pH 6.0 (to drive PEPT1 proton-coupling) containing 1 mM of H-DL-Ala-DL-Leu-Gly-OH to the apical chamber. Add 1.5 mL of HBSS (pH 7.4) to the basolateral chamber.

• Sampling : Incubate at 37°C. Remove 100 µL from the basolateral chamber at 15, 30, 60, 90, and 120 minutes, replacing the volume with fresh HBSS (pH 7.4).

• Analysis : Quantify transported peptide via LC-MS/MS. Calculate Papp​=(dQ/dt)/(A×C0​) , where dQ/dt is the steady-state flux, A is the surface area, and C0​ is the initial apical concentration.

Figure 2: Self-validating experimental workflow for assessing peptide stability and transport kinetics.

Conclusion

While extended peptides like Ala-Leu-Gly-Pro-Gln-Phe-Tyr offer highly specific bioactivities (e.g., ACE inhibition), their clinical translation is bottlenecked by poor oral bioavailability. Conversely, the strategic design of H-DL-Ala-DL-Leu-Gly-OH leverages the PEPT1 transporter for high intestinal absorption while utilizing D-amino acid stereochemistry to completely evade proteolytic degradation. This makes the DL-ALG scaffold an exceptional baseline for developing orally bioavailable, systemically active peptide therapeutics.

References

• Auwal, S. M., Zainal Abidin, N., Zarei, M., Tan, C. P., & Saari, N. (2019). Identification, structure-activity relationship and in silico molecular docking analyses of five novel angiotensin I-converting enzyme (ACE)-inhibitory peptides from stone fish (Actinopyga lecanora) hydrolysates. PLOS ONE, 14(5), e0197644.[Link]

• Auwal, S. M., et al. (2020). Optimization, physicochemical stability and in vivo study of alginate-chitosan composites as nanocarriers for low molecular weight angiotensin I-converting enzyme (ACE)-inhibitory peptide. Journal of Food and Drug Analysis.[Link]

• Rizzi, G. P., et al. (2017). Identification of Collagen-Derived Hydroxyproline (Hyp)-Containing Cyclic Dipeptides with High Oral Bioavailability: Efficient Formation of Cyclo(X-Hyp) from X-Hyp-Gly-Type Tripeptides by Heating. Journal of Agricultural and Food Chemistry.[Link]

• Uray, K., et al. (2004). Partial d-amino acid substitution: Improved enzymatic stability and preserved Ab recognition of a MUC2 epitope peptide. Proceedings of the National Academy of Sciences (PNAS).[Link]

• Buyse, M., et al. (2001). PepT1-mediated epithelial transport of dipeptides and cephalexin is enhanced by luminal leptin in the small intestine. Journal of Clinical Investigation (JCI).[Link]

• Jia, F., et al. (2020). D- and Unnatural Amino Acid Substituted Antimicrobial Peptides With Improved Proteolytic Resistance and Their Proteolytic Degradation Characteristics. Frontiers in Microbiology.[Link]

• Smith, D. E., et al. (2023). Molecular Insights to the Structure-Interaction Relationships of Human Proton-Coupled Oligopeptide Transporters (PepTs). MDPI.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pnas.org [pnas.org]
• 3. Frontiers | D- and Unnatural Amino Acid Substituted Antimicrobial Peptides With Improved Proteolytic Resistance and Their Proteolytic Degradation Characteristics [frontiersin.org]
• 4. Identification, structure-activity relationship and in silico molecular docking analyses of five novel angiotensin I-converting enzyme (ACE)-inhibitory peptides from stone fish (Actinopyga lecanora) hydrolysates | PLOS One [journals.plos.org]
• 5. "Alginate-Chitosan Nanocarriers for ACE-Inhibitory Peptide" by Shehu Muhammad Auwal, Siti Balqis Muhammad Ghanisma et al. [jfda-online.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. JCI - PepT1-mediated epithelial transport of dipeptides and cephalexin is enhanced by luminal leptin in the small intestine [jci.org]

Safety & Regulatory Compliance

H-DL-Ala-DL-Leu-Gly-OH proper disposal procedures

Comprehensive Disposal and Operational Safety Guide for H-DL-Ala-DL-Leu-Gly-OH

As a Senior Application Scientist, I frequently encounter laboratories that treat synthetic peptides with the same laxity as basic saline solutions. This is a critical operational error. H-DL-Ala-DL-Leu-Gly-OH (CAS No. 82267-71-8) is a synthetic tripeptide (Alanyl-Leucyl-Glycine). While it is not acutely toxic (not EPA P-listed), its synthetic origin, potential biological activity, and the complex solvent matrices used for its reconstitution dictate that it must be managed strictly as hazardous chemical waste.

This guide provides the definitive, field-proven methodologies for the safe handling, segregation, and disposal of H-DL-Ala-DL-Leu-Gly-OH, ensuring your laboratory maintains strict compliance with the [1] while protecting both personnel and the environment.

Physicochemical Profiling & Waste Categorization

The foundational rule of chemical disposal is that the matrix defines the waste stream . The peptide itself is a stable organic molecule (MW: 259.30 g/mol ), but the reagents used in your specific assay—ranging from mild phosphate-buffered saline (PBS) to harsh organic solvents like Acetonitrile (ACN) or Trifluoroacetic acid (TFA) during HPLC purification—will fundamentally alter how the waste must be processed.

Dumping biologically active synthetic peptides down the drain can lead to unknown environmental bioaccumulation. Therefore, incineration via a licensed Environmental Health and Safety (EHS) contractor is the standard endpoint. To facilitate this, waste must be quantitatively categorized at the point of generation.

Table 1: Quantitative Waste Categorization Data for H-DL-Ala-DL-Leu-Gly-OH

Waste Category	Physical State	Typical Matrix / Contaminants	pH Range	Primary Hazard	Approved Container	Max SAA Accumulation
Solid Peptide Waste	Solid / Powder	Lyophilized powder, contaminated PPE, empty glass vials	N/A	Biological activity, environmental contamination	Puncture-resistant plastic/fiberboard drum	12 Months (or 3 days once full)
Aqueous Buffer Waste	Liquid	Peptide dissolved in PBS, Tris, or mild acetic acid	5.0 - 9.0	Mild chemical waste	High-Density Polyethylene (HDPE) Carboy	12 Months (or 3 days once full)
Solvent/HPLC Waste	Liquid	Peptide in ACN, Methanol, or TFA (>24% organics)	< 2.0 or > 12.5	Ignitability, Corrosivity (EPA Characteristic Waste)	Glass or compatible metal solvent carboy	12 Months (or 3 days once full)

Waste Routing Workflow

Understanding the logical flow of waste segregation prevents cross-contamination and dangerous chemical incompatibilities. The following diagram illustrates the decision matrix for routing H-DL-Ala-DL-Leu-Gly-OH waste.

Fig 1: Logical workflow for the segregation and disposal of H-DL-Ala-DL-Leu-Gly-OH waste streams.

Operational Methodologies: Step-by-Step Disposal Protocols

To build a self-validating safety culture, a protocol cannot simply state "dispose of waste." It must explain how to verify that the disposal was executed correctly. According to [2], improper containerization is the leading cause of SAA violations.

Protocol A: Solid Peptide Waste Disposal

This protocol applies to expired lyophilized H-DL-Ala-DL-Leu-Gly-OH, contaminated pipette tips, empty stock vials, and exposed PPE.

• Containment Preparation: Don standard PPE (nitrile gloves, lab coat, safety goggles). Ensure you are working within a certified chemical fume hood to prevent the aerosolization of fine lyophilized peptide powders.

• Primary Collection: Place all solid waste into a puncture-resistant, 5-gallon plastic bucket or fiberboard drum lined with a heavy-duty plastic liner. Causality: Glass vials can shatter under the weight of other waste; puncture-resistant bins prevent contaminated glass from breaching the container and injuring waste handlers.

• Self-Validation Checkpoint: Visually inspect the exterior of the waste bin. If any white powder is visible, wipe it down with a damp paper towel and dispose of the towel inside the bin. Seal the lid tightly.

• Labeling: Affix a standardized Hazardous Waste label. You must explicitly write "H-DL-Ala-DL-Leu-Gly-OH (Synthetic Peptide)" and check the "Toxic/Biological" hazard box. Do not use generic abbreviations.

Protocol B: Liquid Waste Disposal (Aqueous & Solvent)

This protocol applies to reconstituted peptide solutions, assay buffers, and chromatography effluents.

• Matrix Compatibility Check: Before transferring liquid, determine the solvent composition.

  • Aqueous: If the peptide is in PBS or water (pH 5.0 - 9.0), select an HDPE carboy.

  • Solvent: If the matrix contains >24% ethanol, methanol, or corrosive acids like TFA (pH < 2.0), select a glass or PTFE-lined metal container. Causality: High concentrations of organic solvents or strong acids can degrade standard low-density plastics over time, leading to catastrophic leaks in the SAA.

• Liquid Transfer: Using a funnel, slowly pour the liquid waste into the designated carboy.

• Headspace Validation (Self-Validating Step): Stop filling when the liquid level is exactly 1 to 2 inches below the neck of the container. Why? Leaving adequate headspace allows for vapor expansion due to ambient temperature fluctuations, preventing the container from pressurizing and rupturing.

• Closure and SAA Transfer: Cap the container tightly. Inspect the threading for any liquid residue. Transfer the container immediately to your laboratory's designated Satellite Accumulation Area (SAA).

Regulatory SAA Compliance & Emergency Response

Under EPA regulations, specifically [1] and general RCRA standards[3], laboratories must adhere to strict Satellite Accumulation Area (SAA) rules:

• Volume Limits: A laboratory may accumulate up to 55 gallons of standard hazardous waste (or 1 quart of acutely toxic P-listed waste) in an SAA.

• Time Limits: Once a waste container is full, it must be dated and transferred to the central EHS accumulation facility within three (3) days . Partially filled containers can be kept in the SAA for a maximum of 12 months.

• Spill Response: In the event of an H-DL-Ala-DL-Leu-Gly-OH powder spill, do not dry-sweep, as this aerosolizes the peptide. Cover the spill with damp absorbent pads, carefully scoop the material into a solid waste container, and wash the area with soap and water.

By understanding the causality behind these regulations—preventing chemical incompatibility, mitigating vapor pressure, and ensuring clear downstream communication with incineration facilities—scientists can transform waste disposal from a tedious chore into a rigorous, self-validating scientific process.

References

• US Environmental Protection Agency (EPA). "Regulations for Hazardous Waste Generated at Academic Laboratories." EPA.gov.[Link]

• Central Washington University (CWU). "Laboratory Hazardous Waste Disposal Guidelines." CWU Environmental Health & Safety.[Link]

• Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories." Daniels Health Knowledge Center.[Link]

Sources

• 1. epa.gov [epa.gov]
• 2. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 3. danielshealth.com [danielshealth.com]